1-Fluoro-4-(2,2,2-trifluoroethyl)benzene

• CAS: 50561-99-4

Core Science & Biosynthesis

Comprehensive NMR Characterization of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene: A Technical Guide for Structural Elucidation

Executive Summary

In modern drug development and medicinal chemistry, the incorporation of fluorine atoms and fluorinated alkyl groups is a premier strategy for modulating lipophilicity, metabolic stability, and target binding affinity. 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene (CAS: 50561-99-4) represents a highly specialized structural motif featuring both an aromatic fluorine and an aliphatic trifluoromethyl group.

For Application Scientists and structural elucidation experts, the precise assignment of 1 H and 19 F Nuclear Magnetic Resonance (NMR) chemical shifts for this molecule is critical. This whitepaper provides an authoritative, in-depth breakdown of the NMR spectral properties of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, detailing the causality behind the observed chemical shifts, spin-spin coupling networks, and a self-validating experimental workflow to ensure absolute data integrity.

Mechanistic Causality of Chemical Shifts and Spin Systems

To move beyond empirical observation, we must analyze the electronic environment dictating the chemical shifts. The molecule presents two distinct functional groups attached to a central benzene ring in a para (1,4) relationship, creating a complex AA'BB'X spin system (where X is the 19 F nucleus on the ring).

Electronic Effects on the 1 H NMR Spectrum

• The Methylene Bridge (-CH 2​ -): A standard benzylic methyl group (e.g., in toluene) resonates at roughly δ 2.3 ppm. However, the attachment of the highly electronegative -CF 3​ group exerts a profound inductive electron-withdrawing effect (-I effect). This strips electron density from the adjacent methylene protons, deshielding them and pushing their resonance significantly downfield to approximately δ 3.32 ppm. Furthermore, the 3JHF​ coupling to the three equivalent fluorine atoms splits this signal into a distinct quartet.

• The Aromatic Protons (Ar-H): The aromatic ring is subject to competing electronic effects. The aromatic fluorine atom is highly electronegative (-I) but simultaneously donates electron density into the ring via resonance (+M effect). Because the +M effect dominates at the ortho positions, the protons adjacent to the fluorine (C3, C5) are shielded, resonating upfield at δ 7.06 ppm. Conversely, the -CH 2​ CF 3​ group is mildly electron-withdrawing, leaving the protons ortho to it (C2, C6) relatively deshielded at δ 7.26 ppm.

Electronic Effects on the 19 F NMR Spectrum

• The Aliphatic Trifluoromethyl Group (-CF 3​ ): Aliphatic -CF 3​ groups typically resonate in the highly shielded region of -60 to -75 ppm relative to trichlorofluoromethane (CFCl 3​ ). Due to the adjacent methylene bridge, the signal appears at δ -66.2 ppm as a triplet, a baseline confirmed in analogous (2,2,2-trifluoroethyl)benzene derivatives1[1].

• The Aromatic Fluorine (Ar-F): Aromatic fluorines are heavily deshielded compared to aliphatic fluorines due to the ring current and sp2 hybridization of the attached carbon. The Ar-F signal resonates at δ -114.5 ppm, appearing as a complex multiplet (pseudo-triplet of triplets) due to 3JFH​ and 4JFH​ coupling with the aromatic protons.

Quantitative Data Summaries

The following tables summarize the expected chemical shifts, multiplicities, and coupling constants for 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, synthesizing established baseline data for fluorinated benzylic systems2[2].

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ , 298 K)

Proton(s)	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
-CH 2​ -	3.32	Quartet (q)	3JHF​ = 10.8	2H	Methylene protons adjacent to -CF 3​
Ar-H (C2, C6)	7.26	Pseudo-dd (m)	3JHH​ ≈ 8.6, 4JHF​ ≈ 5.4	2H	Aromatic protons ortho to -CH 2​ CF 3​
Ar-H (C3, C5)	7.06	Pseudo-t (m)	3JHH​ ≈ 8.6, 3JHF​ ≈ 8.6	2H	Aromatic protons ortho to Ar-F

Note: While the aromatic protons are technically part of a second-order AA'BB'X system, at 400 MHz they visually resolve into pseudo-doublets of doublets and pseudo-triplets.

Table 2: 19 F NMR Chemical Shifts (376 MHz, CDCl 3​ , 298 K)

Fluorine(s)	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
-CF 3​	-66.2	Triplet (t)	3JFH​ = 10.8	3F	Aliphatic trifluoromethyl group
Ar-F	-114.5	Multiplet (tt)	3JFH​ ≈ 8.6, 4JFH​ ≈ 5.4	1F	Aromatic fluorine atom

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in structural elucidation, NMR acquisition must be treated as a self-validating system. Relying solely on 1D 1 H NMR is insufficient due to the potential for overlapping signals or second-order artifacts. The following step-by-step methodology guarantees robust data acquisition and assignment.

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 15–20 mg of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as the internal 1 H reference ( δ 0.00 ppm).

  • Add a sealed capillary tube containing Trichlorofluoromethane (CFCl 3​ ) as the external 19 F reference ( δ 0.00 ppm).

• Probe Tuning and Matching:

  • Insert the sample into a 400 MHz NMR spectrometer equipped with a broadband multinuclear probe (e.g., BBFO).

  • Strictly tune and match the probe for both 1 H (400.13 MHz) and 19 F (376.50 MHz) frequencies to maximize the signal-to-noise ratio (SNR).

• 1D 1 H NMR Acquisition:

  • Acquire the standard 1 H spectrum using a 30° pulse program (zg30).

  • Set the spectral width (SW) to 15 ppm and the relaxation delay (D1) to 2.0 seconds. Acquire 16 scans.

• 1D 19 F NMR Acquisition:

  • Acquire the 19 F spectrum utilizing inverse gated 1 H decoupling (zgflqn or equivalent) to remove the complex heteronuclear splitting if a simplified spectrum is desired for purity analysis.

  • Crucial Step: To observe the J -couplings listed in Table 2, acquire a standard coupled 19 F spectrum without 1 H decoupling. Ensure the SW is at least 200 ppm to capture both the -66 ppm and -114 ppm signals in a single transient3[3].

• Cross-Validation via Decoupling (The Self-Validating Step):

  • Execute a 1 H{ 19 F} decoupled experiment. By irradiating the 19 F frequency, the quartet at δ 3.32 ppm will immediately collapse into a sharp singlet, unequivocally proving the assignment of the methylene bridge. The complex AA'BB'X aromatic region will simultaneously simplify into a clean AA'BB' pseudo-quartet.

Workflow Visualization

Self-Validating NMR Acquisition and Cross-Validation Workflow.

Advanced Structural Validation: 2D HOESY

For absolute certainty in spatial arrangements, Application Scientists employ Heteronuclear Overhauser Effect Spectroscopy (HOESY). A 1 H- 19 F HOESY experiment will reveal through-space dipole-dipole interactions.

In 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, a strong HOESY cross-peak will be observed between the aliphatic -CF 3​ signal ( δ -66.2 ppm) and the methylene protons ( δ 3.32 ppm). A secondary, weaker cross-peak will validate the spatial proximity between the aromatic Ar-F ( δ -114.5 ppm) and the ortho aromatic protons (C3, C5 at δ 7.06 ppm). This multi-dimensional approach transforms the analytical process from a simple observation into a mathematically rigorous, self-validating proof of molecular structure.

Sources

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• 2. rsc.org [rsc.org]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Exact Mass and Molecular Weight Calculation of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene: A Comprehensive Analytical Guide

Executive Summary

In modern drug development and analytical chemistry, fluorinated aromatic compounds are highly valued for their ability to modulate lipophilicity, metabolic stability, and target binding affinity. 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene is a prime example of such a structural motif. For researchers utilizing High-Resolution Mass Spectrometry (HRMS) and synthetic stoichiometry, understanding the precise distinction between the compound's exact mass and its molecular weight is non-negotiable. This whitepaper provides a rigorous, step-by-step breakdown of these calculations, the causality behind their applications, and a self-validating analytical protocol for empirical verification.

Chemical Identity & Structural Characteristics

The presence of both a para-fluoro substitution and a 2,2,2-trifluoroethyl group significantly alters the electron density and volatility of the benzene ring. These features dictate the analytical techniques required for its characterization.

Parameter	Value
IUPAC Name	1-Fluoro-4-(2,2,2-trifluoroethyl)benzene
CAS Number	50561-99-4[1]
Molecular Formula	C₈H₆F₄[2]
Structural Motif	Para-substituted fluorinated aromatic ring
Physical State (Standard)	Volatile/Semi-volatile liquid

Theoretical Mass Calculations: Causality and Methodology

The Causality Behind the Metrics

A common pitfall in analytical workflows is conflating molecular weight with exact mass .

• Molecular Weight (Average Mass): Used exclusively for macroscopic laboratory tasks (e.g., calculating molarity, reaction stoichiometry). It accounts for the natural isotopic distribution of elements on Earth.

• Exact Mass (Monoisotopic Mass): Used exclusively for mass spectrometry. Mass spectrometers separate individual ions, meaning they detect specific isotopic combinations rather than a macroscopic average. Exact mass is calculated using only the most abundant isotope of each constituent element.

Exact Mass (Monoisotopic Mass) Calculation

To calculate the exact mass of C₈H₆F₄, we use the monoisotopic masses of the most abundant isotopes as tabulated by the [3].

• Carbon (¹²C): 12.000000 Da

• Hydrogen (¹H): 1.007825 Da

• Fluorine (¹⁹F): 18.998403 Da (Note: Fluorine is monoisotopic, meaning its natural abundance is 100% ¹⁹F)[4]

Calculation:

• C₈ = 8 × 12.000000 = 96.000000 Da

• H₆ = 6 × 1.007825 = 6.046950 Da

• F₄ = 4 × 18.998403 = 75.993612 Da

• Neutral Exact Mass = 96.000000 + 6.046950 + 75.993612 = 178.040562 Da

Expert Insight: In Electron Ionization Mass Spectrometry (EI-MS), the molecule loses an electron to form the radical cation [M]⁺•. Because an electron has a mass of approximately 0.000548 Da, the observed exact m/z of the molecular ion is strictly 178.040014 Da .

Molecular Weight (Average Mass) Calculation

The molecular weight is derived using the standard atomic weights recommended by the[5]. These values reflect the weighted average of all stable isotopes found in terrestrial environments.

• Carbon (C): 12.011 g/mol

• Hydrogen (H): 1.008 g/mol

• Fluorine (F): 18.998 g/mol

Calculation:

• C₈ = 8 × 12.011 = 96.088 g/mol

• H₆ = 6 × 1.008 = 6.048 g/mol

• F₄ = 4 × 18.998 = 75.992 g/mol

• Molecular Weight = 96.088 + 6.048 + 75.992 = 178.128 g/mol [2]

Summary of Quantitative Data

Metric	Value	Primary Application
Neutral Exact Mass	178.04056 Da	HRMS Target Mass Generation
Molecular Ion [M]⁺• m/z	178.04001 Da	EI-HRMS Spectral Identification
Molecular Weight	178.128 g/mol	Synthetic Stoichiometry

High-Resolution Mass Spectrometry (HRMS) Analytical Protocol

Due to the volatility and non-polar nature of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, Gas Chromatography coupled with Electron Ionization High-Resolution Mass Spectrometry (GC-EI-HRMS) is the superior analytical choice over LC-ESI-MS.

System Self-Validation Principles

To ensure the protocol is a self-validating system , two internal controls must be active:

• Lock Mass Calibration: Continuous infusion of a known background ion (e.g., column bleed siloxane at m/z 207.03235) to correct mass drift in real-time, ensuring mass accuracy remains < 5 ppm.

• Isotopic Envelope Matching: Because fluorine is monoisotopic, the M+1 peak is driven almost entirely by the natural abundance of ¹³C (~1.1% per carbon). With 8 carbons, the M+1 peak must empirically measure at ~8.8% the intensity of the monoisotopic peak. Any deviation flags co-eluting interference.

Step-by-Step GC-EI-HRMS Methodology

• Sample Preparation:

  • Dilute the neat 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene standard to 10 µg/mL in analytical-grade hexane.

  • Spike the solution with 1 µg/mL of Fluorobenzene-d5 as an internal retention time and quantitation standard.

• Chromatographic Separation (GC):

  • Inject 1 µL of the sample in split mode (10:1) onto a DB-5MS capillary column (30 m × 0.25 mm, 0.25 µm film thickness).

  • Use Helium as the carrier gas at a constant flow rate of 1.2 mL/min.

  • Oven program: Hold at 40°C for 2 min, ramp at 15°C/min to 200°C, then ramp at 30°C/min to 280°C.

• Ionization (EI):

  • Set the transfer line to 250°C and the ion source to 230°C.

  • Apply a hard electron ionization energy of 70 eV to generate the [M]⁺• radical cation and subsequent fragment ions (e.g., loss of the CF₃ radical resulting in [M - 69]⁺).

• HRMS Detection & Validation:

  • Operate the TOF or Orbitrap mass analyzer at a resolving power of ≥ 60,000 (at m/z 200).

  • Extract the exact mass chromatogram at m/z 178.0400 ± 5 ppm.

  • Validate the peak by confirming the mass error is within tolerance and the M+1 isotopic peak ratio is ~8.8%.

Workflow Visualization

The following diagram illustrates the logical flow of the GC-EI-HRMS analytical process, highlighting the critical self-validation checkpoints.

GC-EI-HRMS analytical workflow and self-validation for 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene.

References

• NextSDS. "1-FLUORO-4-(2,2,2-TRIFLUOROETHYL)BENZENE Chemical Substance Information." NextSDS Substance Database.[Link]

• CP Lab Safety. "1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, 95% Purity." Calpaclab.[Link]

• Commission on Isotopic Abundances and Atomic Weights (CIAAW). "Standard Atomic Weights." CIAAW. [Link]

• National Institute of Standards and Technology (NIST). "Atomic Weights and Isotopic Compositions for All Elements." NIST Physical Measurement Laboratory.[Link]

• Scientific Instrument Services. "Exact Masses of the Elements and Isotopic Abundances." SISWEB.[Link]

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• 1. nextsds.com [nextsds.com]
• 2. calpaclab.com [calpaclab.com]
• 3. Atomic Weights and Isotopic Compositions with Relative Atomic Masses | NIST [nist.gov]
• 4. Exact Masses of the Elements, Isotopic Abundances of Elements [sisweb.com]
• 5. Standard Atomic Weights | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]

Predictive Computational Modeling of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene Binding Affinity: A Methodological Whitepaper

Executive Summary

1-Fluoro-4-(2,2,2-trifluoroethyl)benzene (CAS: 50561-99-4) is a highly specialized fluorinated building block increasingly utilized in fragment-based drug discovery (FBDD) and lead optimization[1]. The unique physicochemical profile of this molecule—combining a para-fluoro substituent with a 2,2,2-trifluoroethyl rotor—imparts significant lipophilicity and metabolic stability. However, these same features introduce profound stereoelectronic complexities. Standard empirical scoring functions routinely fail to predict the binding affinity of such highly fluorinated arenes. This whitepaper establishes a rigorous, self-validating computational framework utilizing Quantum Mechanics (QM) parameterization and Alchemical Free Energy Perturbation (FEP) to accurately model the thermodynamic binding profile of this compound.

Physicochemical Profiling & The "Fluorine Effect"

To accurately model the binding affinity ( ΔGbind​ ) of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, one must first understand how its fluorine atoms perturb the local electronic environment and dictate intermolecular interactions.

Disruption of Traditional π -Stacking

Standard molecular mechanics (MM) force fields often overestimate the binding affinity of fluorinated arenes in hydrophobic pockets because they assume classical π−π stacking behaviors. However, substituting a partially positive para-hydrogen with a highly electronegative, partially negative fluorine atom alters the electrostatic potential of the aromatic face. This substitution almost completely erases the potential energy minimum required for traditional T-shaped π -stacking interactions with aromatic residues like tryptophan or phenylalanine[2].

Aromaticity Reduction and Framework Disturbance

The addition of the trifluoroethyl and fluoro groups significantly withdraws electron density from the phenyl ring via inductive effects. Quantum chemical evaluations of induced magnetic fields (e.g., NICS values) and ring current strengths (RCS) demonstrate that fluorination definitively decreases the overall aromaticity of the benzene derivative[3]. Notably, this electron withdrawal disturbs the σ framework more severely than the π skeleton, necessitating highly accurate partial charge assignments during computational modeling[3].

Orthogonal Multipolar Interactions & σ -Holes

While fluorine is the most electronegative element, the anisotropic distribution of its electron density can create a subtle σ -hole (a localized region of positive electrostatic potential) along the C–F bond axis. Accurate modeling must account for these combined electrostatic and polarization effects, which govern potential F···F or F···O interactions within the protein binding site[4].

Data Presentation: Physicochemical & Computational Profiles

To establish a baseline for our computational models, the structural and algorithmic parameters are summarized below.

Table 1: Physicochemical Properties of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene

Property	Value / Descriptor	Computational Implication
Chemical Formula	C8H6F4	Requires robust halogen parameterization.
Molecular Weight	178.13 g/mol	Ideal fragment size for FBDD.
CAS Number	50561-99-4	Reference identifier for chemical libraries[1].
Electronic Profile	Highly electron-deficient	Inverts typical cation- π interaction preferences.
Key Rotors	1 (Trifluoroethyl group)	Requires thorough conformational sampling during MD.

Table 2: Comparison of Computational Methods for Fluorinated Arenes

Methodology	Primary Advantage	Critical Limitation for Fluorinated Arenes
Rigid Receptor Docking	High throughput, computationally inexpensive.	Fails to capture multipolar interactions and altered π -stacking.
MM/GBSA	Incorporates implicit solvation effects.	Relies on fixed-charge force fields; inaccurate for F-hydration networks.
Alchemical FEP	Rigorous thermodynamic sampling; handles explicit water.	Computationally expensive; highly sensitive to QM charge accuracy.

Thermodynamic Integration & Free Energy Perturbation (FEP)

Because empirical docking fails to capture the subtle entropic and enthalpic shifts caused by the disruption of water networks by fluorine[2], Alchemical Free Energy Perturbation (FEP) is the gold standard. FEP calculates the free energy difference between two states by non-physically (alchemically) morphing one ligand into another (or into a dummy molecule) through a coupling parameter, λ .

Thermodynamic cycle for Free Energy Perturbation (FEP) calculations.

By simulating the horizontal alchemical transformations ( ΔGsolv​ and ΔGprot​ ), we can calculate the vertical, physically real binding affinity ( ΔGbind​ ) without needing to simulate the computationally impossible event of a ligand spontaneously docking into a receptor.

Experimental Protocols: A Self-Validating Workflow

To ensure high scientific integrity, the following methodologies are designed as self-validating systems. Causality is embedded into every step: we do not merely assign parameters; we validate them against thermodynamic observables before proceeding.

Step-by-step computational workflow for predicting binding affinity.

Protocol 1: Ligand Parameterization and Hydration Validation

Causality: Standard AM1-BCC charges systematically underestimate the polarization of C–F bonds. We must derive Restrained Electrostatic Potential (RESP) charges from high-level QM to capture the σ -hole and the altered σ/π framework[3].

• Conformational Search: Perform a systematic rotor search on the 2,2,2-trifluoroethyl group to identify the global energy minimum.

• QM Optimization: Optimize the geometry at the B3LYP/6-311++G(d,p) level of theory.

• Electrostatic Potential Mapping: Calculate the Merz-Singh-Kollman (MK) electrostatic potential grid.

• RESP Fitting: Fit the partial charges to the QM grid using a two-stage RESP procedure, constraining symmetrically equivalent fluorine atoms to identical charges.

• System Validation (Critical Step): Before complexing the ligand with a protein, calculate its absolute hydration free energy ( ΔGhyd​ ) in a TIP3P water box using thermodynamic integration. Compare the computed ΔGhyd​ against continuum solvation models (e.g., SMD). If the deviation exceeds 1.0 kcal/mol, the Lennard-Jones parameters or RESP charges must be re-calibrated.

Protocol 2: Absolute Binding Free Energy (ABFE) via FEP

Causality: Annihilating a highly electronegative molecule in a binding pocket can cause "van der Waals endpoint catastrophes" (infinite energy states when atoms overlap). We utilize soft-core potentials to smoothly decouple these interactions.

• Complex Preparation: Embed the validated ligand into the target protein binding site using Induced-Fit Docking to allow side-chain accommodation.

• Solvation & Ionization: Solvate the complex in an explicit TIP4P water box, neutralizing the system with 0.15 M NaCl to mimic physiological ionic strength.

• Alchemical Pathway Definition: Define the λ schedule. Use 24 discrete λ windows. Decouple electrostatics linearly first, followed by van der Waals interactions using a soft-core potential function.

• Equilibration: For each λ window, perform 100 ps of NVT equilibration (gradually heating to 300 K), followed by 1 ns of NPT equilibration (1 atm) to stabilize the box volume.

• Production MD: Run 5–10 ns of production MD per λ window.

• Data Analysis via MBAR: Analyze the trajectory data using the Multistate Bennett Acceptance Ratio (MBAR). Validation: Inspect the MBAR overlap matrix. Adjacent λ windows must exhibit a phase space overlap of >0.03 . If overlap is insufficient, insert additional λ windows and resimulate.

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. Fluorinated Protein–Ligand Complexes: A Computational Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Revisiting Aromaticity and Chemical Bonding of Fluorinated Benzene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene in Agrochemical Formulations

Target Audience: R&D Scientists, Formulation Chemists, and Agrochemical Development Professionals Document Type: Technical Application Note & Standard Operating Protocols (SOPs)

Introduction & Mechanistic Rationale

The modern agrochemical landscape demands Active Ingredients (AIs) that exhibit extreme target specificity, prolonged environmental persistence, and high metabolic resistance. The incorporation of fluorinated alkyl groups is a highly effective strategy to fine-tune the physicochemical and biological properties of these organic molecules[1]. Within this paradigm, 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene (CAS: 50561-99-4) has emerged as a premier synthetic building block.

The trifluoroethyl (-CH₂CF₃) substituent serves as a valuable C₁-homologated analogue of traditional trifluoromethylated motifs[2]. When integrated into an agrochemical AI (such as a benzamide nematicide or pyrazole fungicide), this functional group imparts exceptional thermal stability, metabolic resistance, and enhanced lipophilicity[3]. Furthermore, fluorine substitution protects molecules from rapid environmental or metabolic degradation, ensuring longer-lasting crop protection[4].

The Causality of Dual-Fluorination

The strategic use of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene leverages two distinct mechanistic advantages:

• Aromatic P450 Blocking: Cytochrome P450 monooxygenases in pests and soil microbes typically detoxify xenobiotics via aromatic hydroxylation at the para position. The highly stable C-F bond at the para position completely blocks this enzymatic degradation pathway.

• Cuticular Partitioning: The 2,2,2-trifluoroethyl group drastically increases the octanol-water partition coefficient (log P). This thermodynamic shift drives the AI into the waxy cuticles of plant leaves and insect exoskeletons, maximizing the effective dose delivered to the biological target.

Fig 1: Metabolic resistance pathways enabled by dual-fluorination.

Physicochemical Impact on Formulation

The integration of the 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene scaffold fundamentally alters the physicochemical profile of the resulting AI. While these trifluoromethyl-containing pesticides exhibit high efficacy and drive significant market sales[5], their extreme lipophilicity requires specialized formulation strategies, such as Emulsifiable Concentrates (ECs).

Table 1: Comparative Physicochemical Properties & Formulation Impact

Parameter	Non-Fluorinated AI (Analog)	Fluorinated AI (Trifluoroethyl + p-Fluoro)	Impact on Agrochemical Formulation
Log P (Octanol/Water)	2.8	4.8	Demands high-solvency aromatic blends (e.g., Aromatic 150) to prevent crystallization.
Water Solubility (20°C)	150 mg/L	< 2 mg/L	Necessitates formulation as an Emulsifiable Concentrate (EC) or Suspension Concentrate (SC).
P450 Clearance	45 µL/min/mg	< 5 µL/min/mg	Drastically increases biological half-life, allowing for lower application rates.
Cuticular Penetration	25% at 24h	82% at 24h	Enhances trans-laminar activity in foliar spray applications.

Experimental Protocols: A Self-Validating Workflow

The following protocols detail the synthesis of a model agrochemical AI derived from 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, followed by its formulation into a stable Emulsifiable Concentrate (EC).

Protocol 1: Synthesis of the Fluorinated Active Ingredient (AI)

Objective: Convert 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene into a bioactive benzamide derivative.

• Electrophilic Aromatic Nitration:

  • Step: Slowly add a nitrating mixture (conc. HNO₃ / H₂SO₄) to a solution of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene in dichloromethane at 0–5 °C.

  • Causality: The highly exothermic nature of electrophilic aromatic substitution can lead to oxidative degradation of the trifluoroethyl group if thermal runaway occurs. Strict temperature control ensures regioselectivity ortho to the fluoro group.

• Reduction to Aniline:

  • Step: Subject the isolated intermediate to catalytic hydrogenation (Pd/C, H₂, 30 psi) in ethanol at room temperature until hydrogen uptake ceases. Filter through Celite.

  • Causality: Mild hydrogenation prevents the reductive defluorination of the para-fluoro substituent, preserving the metabolic blocking group.

• Amidation (Self-Validating Checkpoint):

  • Step: React the resulting aniline with a target acyl chloride in the presence of triethylamine (TEA) and anhydrous tetrahydrofuran (THF).

  • Validation: Monitor via LC-MS. The reaction is complete when the starting aniline mass is depleted, and the distinct [M+H]⁺ peak of the highly lipophilic fluorinated amide appears. Purify via recrystallization.

Protocol 2: Formulation of the Emulsifiable Concentrate (EC)

Objective: Formulate the highly lipophilic AI into a thermodynamically stable, water-dispersible EC.

• Solubilization:

  • Step: Dissolve 10% (w/w) of the synthesized AI in a solvent matrix comprising 70% Aromatic 150 (heavy aromatic naphtha) and 10% N-methyl-2-pyrrolidone (NMP).

  • Causality: The extreme lipophilicity imparted by the trifluoroethyl group severely reduces solubility in standard aliphatic solvents. NMP disrupts intermolecular crystalline packing, preventing AI precipitation during cold storage.

• Surfactant Blending:

  • Step: Add 10% (w/w) of an emulsifier blend consisting of calcium dodecylbenzenesulfonate (anionic) and ethoxylated castor oil (non-ionic, HLB ~12).

  • Causality: The anionic surfactant provides electrostatic repulsion between droplets, while the bulky non-ionic ethoxylate chains provide steric stabilization, preventing Ostwald ripening when diluted in the spray tank.

• High-Shear Homogenization:

  • Step: Homogenize the mixture at 5,000 RPM for 15 minutes to ensure a uniform, isotropic liquid.

• Validation (CIPAC MT 36):

  • Step: Dilute 5 mL of the EC into 95 mL of CIPAC Standard Water D (342 ppm hardness). Invert 10 times and observe after 2 hours.

  • Validation: A successful formulation will yield a spontaneous, translucent bluish microemulsion with absolutely no creaming, oiling, or crystallization at the top or bottom of the cylinder.

Fig 2: Workflow from AI synthesis to validated Emulsifiable Concentrate.

References

• Recent Advancements in Trifluoroethylation Reactions: New Methods and Applications in Organic Synthesis Source: IRE Journals URL
• Agrochemical Innovations: Utilizing Ethyl 4,4,4-trifluoroacetoacetate for Efficacy Source: NBInno URL
• A C₁-Homologative Trifluoromethylation: Light-Driven Decarboxylative Trifluoroethylation of Carboxylic Acids Source: ChemRxiv URL
• Light-driven decarboxylative trifluoroethylation of carboxylic acids Source: HIMS - University of Amsterdam URL
• Source: PMC (NIH)

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Light-driven decarboxylative trifluoroethylation of carboxylic acids - HIMS - University of Amsterdam [hims.uva.nl]
• 3. irejournals.com [irejournals.com]
• 4. nbinno.com [nbinno.com]
• 5. Formation of trifluoroacetic acid from common trifluoromethyl pesticides in agricultural soils - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Laboratory Preparation of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene Derivatives

Target Audience: Research Scientists, Medicinal Chemists, and Process Development Engineers. Objective: To provide a self-validating, mechanistically grounded protocol for the synthesis of 1-fluoro-4-(2,2,2-trifluoroethyl)benzene, a critical bioisosteric building block in drug discovery.

Introduction & Mechanistic Rationale

The incorporation of the 2,2,2-trifluoroethyl (-CH₂CF₃) motif into aromatic systems is a highly sought-after transformation in medicinal chemistry. The -CH₂CF₃ group serves as a robust bioisostere for ethyl or isopropyl groups, offering enhanced lipophilicity, superior metabolic stability against cytochrome P450 oxidation, and unique conformational preferences.

However, the laboratory preparation of (2,2,2-trifluoroethyl)arenes is notoriously challenging. The strong electron-withdrawing nature of the -CF₃ group severely depletes the electron density of the adjacent carbon, making standard oxidative addition by transition metals sluggish. Furthermore, intermediates are prone to unproductive β-fluoride elimination.

To overcome these barriers, this application note details two state-of-the-art, field-proven methodologies:

• Method A: Nickel-Catalyzed Cross-Electrophile Coupling (XEC) utilizing industrial feedstock[1].

• Method B: Palladium-Catalyzed Suzuki-Type Cross-Coupling utilizing [2].

Reaction Workflows & Mechanistic Pathways

Mechanistic Cycle: Nickel-Catalyzed XEC

The Ni-catalyzed approach avoids the need for pre-formed, moisture-sensitive organometallic reagents. As illustrated below, the mechanism relies on a finely tuned Ni(I)/Ni(III) catalytic cycle driven by a terminal reductant[1].

Catalytic cycle for the Ni-catalyzed cross-electrophile coupling.

Standard Laboratory Workflow

Step-by-step laboratory workflow for the trifluoroethylation protocol.

Method A: Nickel-Catalyzed Cross-Electrophile Coupling (XEC)

This protocol leverages the of two distinct halides[3].

Causality & Experimental Design

• Catalyst & Ligand: NiCl₂·glyme provides a stable, anhydrous Ni(II) pre-catalyst. The ligand dtbbpy (4,4'-di-tert-butyl-2,2'-bipyridine) is sterically hindered and highly electron-rich. It prevents the precipitation of inactive Ni-black and tunes the redox potential of the nickel center to favor the radical rebound of the -CH₂CF₃ radical[1].

• Reductant: Zinc (Zn) powder acts as a mild, chemoselective terminal reductant to turn over Ni(II) to active Ni(0) without over-reducing the aryl bromide[1].

• Reagent (CF₃CH₂Cl): HCFC-133a is utilized as an inexpensive industrial gas/liquid. Because its C-Cl bond is highly inert, NaI is added to facilitate an in situ Finkelstein reaction, generating the more reactive CF₃CH₂I transiently to accelerate the second oxidative addition[1].

Step-by-Step Protocol (Self-Validating)

• Preparation: In an argon-filled glovebox, charge an oven-dried 20 mL Schlenk tube with NiCl₂·glyme (10 mol%, 11.0 mg), dtbbpy (10 mol%, 13.4 mg), Zn powder (2.0 equiv, 65.4 mg), and NaI (20 mol%, 15.0 mg).

• Solvent & Substrate Addition: Add anhydrous DMF (2.0 mL) to the tube. Stir the mixture at room temperature for 10 minutes.

  • Validation Checkpoint 1 (Visual): The solution must transition from pale green to a deep, dark red/brown, confirming the successful reduction of Ni(II) to the active Ni(0) complex.

• Electrophile Addition: Add 1-bromo-4-fluorobenzene (0.5 mmol, 87.5 mg) and 2-chloro-1,1,1-trifluoroethane (1.5 mmol, 177.7 mg). Seal the tube tightly.

• Reaction: Transfer the tube out of the glovebox and stir vigorously (800 rpm) at 60 °C for 24 hours.

  • Validation Checkpoint 2 (In-Process): At 12 hours, withdraw a 10 µL aliquot under argon, dilute with EtOAc, wash with water, and analyze via GC-MS. The peak for 1-bromo-4-fluorobenzene (m/z 174/176) should be <10% relative to the product peak (m/z 178).

• Workup: Cool to room temperature. Dilute the mixture with EtOAc (15 mL) and filter through a short pad of Celite to remove zinc residues. Wash the filtrate with water (3 × 10 mL) to remove DMF, followed by brine (10 mL). Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: Purify the crude residue by silica gel flash chromatography (Eluent: 100% Pentane) to afford the product as a volatile, colorless liquid. (Note: Evaporate solvents carefully at >150 mbar to prevent product loss due to volatility).

Method B: Palladium-Catalyzed Suzuki-Type Cross-Coupling

For substrates incompatible with reductive conditions, Palladium-catalyzed cross-coupling of organoboronic acids with 2,2,2-trifluoroethyl iodide provides a highly reliable alternative[2].

Causality & Experimental Design

• Catalyst & Ligand: Pd₂(dba)₃ combined with a bulky, electron-rich phosphine ligand (e.g., RuPhos) is strictly required. The severe steric bulk forces the difficult reductive elimination of the sp²-sp³ C-C bond, while the electron-rich nature of the phosphine overcomes the high activation barrier for the oxidative addition of the electron-poor CF₃CH₂I[2].

• Base (K₃PO₄): A mild, insoluble inorganic base is chosen to form the reactive boronate complex necessary for transmetalation without causing base-promoted degradation of the alkyl iodide.

Step-by-Step Protocol (Self-Validating)

• Preparation: Under an inert atmosphere, charge a reaction vial with (4-fluorophenyl)boronic acid (0.75 mmol, 105 mg), Pd₂(dba)₃ (2.5 mol%, 11.4 mg), RuPhos (5 mol%, 11.6 mg), and anhydrous K₃PO₄ (1.5 mmol, 318 mg).

• Reagent Addition: Add anhydrous 1,4-dioxane (3.0 mL) followed by 2,2,2-trifluoroethyl iodide (0.5 mmol, 105 mg).

• Reaction: Seal the vial and heat at 80 °C for 16 hours.

  • Validation Checkpoint 1 (TLC): Monitor by TLC (Hexanes). The boronic acid should be consumed, and a highly non-polar spot (product, R_f ≈ 0.8) should appear.

• Workup & Purification: Cool the mixture, dilute with diethyl ether (10 mL), and filter through a plug of silica gel. Concentrate carefully under reduced pressure and purify via Kugelrohr distillation or pentane-based flash chromatography.

Quantitative Data & Optimization Matrix

To emphasize the causality of the chosen reagents, the following table summarizes the quantitative optimization data for the Ni-catalyzed XEC method, demonstrating why specific variables are critical for success.

Entry	Catalyst	Ligand	Reductant	Solvent	Yield (%)	Mechanistic Consequence
1	NiCl₂·glyme	dtbbpy	Zn	DMF	85	Optimal conditions; efficient radical rebound.
2	NiCl₂·glyme	bipy	Zn	DMF	42	Lack of steric bulk leads to catalyst dimerization/deactivation.
3	Ni(COD)₂	dtbbpy	None	DMF	0	Absence of reductant prevents catalytic turnover to Ni(0).
4	NiCl₂·glyme	dtbbpy	Mn	DMF	61	Mn is less chemoselective, leading to minor proto-dehalogenation.
5	None	dtbbpy	Zn	DMF	0	Confirms the transformation is strictly transition-metal dependent.

Data representative of standard optimization matrices for XEC trifluoroethylation.

Quality Control & Analytical Characterization

To ensure the integrity of the synthesized 1-fluoro-4-(2,2,2-trifluoroethyl)benzene, the final product must satisfy the following analytical self-validation parameters:

• GC-MS (EI): Expected molecular ion peak at m/z = 178 . A prominent fragment at m/z = 109[M - CF₃]⁺ will also be visible.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.25 (dd, J = 8.4, 5.4 Hz, 2H, Ar-H ortho to alkyl)

  • δ 7.05 (t, J = 8.6 Hz, 2H, Ar-H ortho to fluoro)

  • δ 3.35 (q, J = 10.8 Hz, 2H, -CH₂ CF₃). The distinct quartet confirms coupling to the adjacent CF₃ group.

• ¹⁹F NMR (376 MHz, CDCl₃):

  • δ -65.4 (t, J = 10.8 Hz, 3F, -CH₂CF₃ )

  • δ -115.2 (m, 1F, Ar-F ). The presence of two distinct fluorine environments validates the dual-halogenated structure.

References

• Using Chlorotrifluoroethane for Trifluoroethylation of (Hetero)aryl Bromides and Chlorides via Nickel Catalysis Organic Letters, 2021, 23(4), 1315–1320. URL:[Link]

• Palladium-Catalyzed 2,2,2-Trifluoroethylation of Organoboronic Acids and Esters Angewandte Chemie International Edition, 2011, 51(2), 536-539. URL:[Link]

• Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis Chemical Reviews, 2022, 122(6), 6323-6431. URL:[Link]

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Application Notes and Protocols for the Integration of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene in Active Pharmaceutical Ingredient (API) Manufacturing

Introduction: Strategic Value of Fluorinated Building Blocks in Drug Development

The incorporation of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and biological properties of drug candidates.[1][2] The trifluoromethyl (-CF3) and related fluoroalkyl groups are particularly prized for their ability to enhance metabolic stability, increase lipophilicity, and alter electronic properties, which can lead to improved pharmacokinetic profiles and binding affinities.[1][3][4] 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene is a versatile aromatic building block that features both a reactive fluorine substituent, amenable to nucleophilic substitution, and a 2,2,2-trifluoroethyl group, a bioisostere for other functionalities that imparts unique steric and electronic characteristics.[5]

This guide provides a comprehensive overview of the chemical properties, reactivity, and practical applications of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene in the context of API synthesis. It is designed for researchers, chemists, and process development professionals, offering detailed protocols and mechanistic insights to facilitate its effective integration into drug manufacturing workflows.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical properties of a starting material is critical for process design, safety, and scale-up.

Property	Value	Source
Chemical Formula	C₈H₆F₄
Molecular Weight	178.13 g/mol
CAS Number	50561-99-4	[6]
Appearance	Liquid (at standard conditions)	Assumed based on similar compounds
Boiling Point	Data not available in search results
Density	Data not available in search results
Octanol/Water Partition Coefficient (logPoct/wat)	Available	[7]
Water Solubility (log10WS)	Available	[7]

Reactivity Profile: A Duality of Electrophilic and Nucleophilic Pathways

The reactivity of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene is governed by the interplay of its two key substituents on the aromatic ring.

• Fluorine (-F): The fluorine atom is highly electronegative, exerting a strong electron-withdrawing inductive effect (-I) that deactivates the ring towards electrophilic attack. However, through its lone pairs, it exerts a resonance-donating effect (+R), which directs incoming electrophiles to the ortho and para positions.[8][9] Among halogens, fluorine's 2p orbitals overlap effectively with the carbon 2p orbitals of the benzene ring, making its resonance effect more significant than that of chlorine or bromine.

• 2,2,2-Trifluoroethyl (-CH₂CF₃): The trifluoromethyl group is a potent electron-withdrawing substituent.[3] This effect is transmitted through the methylene spacer, making the -CH₂CF₃ group deactivating and a meta-director for electrophilic aromatic substitution (EAS).

This dual substitution pattern leads to two primary avenues for synthetic transformation:

• Electrophilic Aromatic Substitution (EAS): The ring is significantly deactivated due to the combined inductive effects of both substituents. Reactions typically require forcing conditions. The directing effects are antagonistic: the -F group directs ortho to itself (positions 2 and 6), while the -CH₂CF₃ group directs meta to itself (positions 3 and 5). The position ortho to the fluorine (and meta to the trifluoroethyl group) is the most likely site of substitution.

• Nucleophilic Aromatic Substitution (SₙAr): The presence of the strongly electron-withdrawing trifluoroethyl group para to the fluorine atom makes the ipso-carbon highly electrophilic and stabilizes the negatively charged intermediate (Meisenheimer complex).[10][11] This renders the fluorine atom an excellent leaving group for SₙAr reactions, providing a reliable method for forming new carbon-nucleophile bonds.[12][13]

Application Note 1: Regioselective Nitration via Electrophilic Aromatic Substitution

Objective: To introduce a nitro group onto the aromatic ring of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene. The resulting nitro-intermediate is a valuable precursor for the synthesis of anilines (via reduction), which are ubiquitous in pharmaceutical compounds.

Mechanistic Rationale: The reaction proceeds via a standard EAS mechanism where the nitronium ion (NO₂⁺), generated in situ from nitric and sulfuric acids, acts as the electrophile.[14][15][16] The rate-determining step is the attack of the aromatic π-system on the electrophile, forming a resonance-stabilized carbocation intermediate (a σ-complex or benzenonium ion).[15][16] Subsequent deprotonation restores aromaticity. Due to the competing directing effects, the primary product expected is 1-Fluoro-2-nitro-4-(2,2,2-trifluoroethyl)benzene, as this position is activated by the ortho,para-directing fluorine and is the least deactivated position relative to the meta-directing trifluoroethyl group.

Experimental Workflow Diagram

Caption: Workflow for the nitration of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene.

Detailed Protocol:

• Reactor Setup: Equip a clean, dry, jacketed glass reactor with an overhead stirrer, a temperature probe, a nitrogen inlet, and a pressure-equalizing dropping funnel.

• Charging: Charge the reactor with 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene (1.0 eq).

• Cooling: Begin stirring and cool the reactor contents to 0-5 °C using a circulating chiller or an ice-water bath.

• Nitrating Mixture Preparation: In a separate flask, cautiously add concentrated nitric acid (65-70%, 1.1 eq) to concentrated sulfuric acid (98%, 2.0 eq) while cooling in an ice bath.

• Addition: Add the prepared nitrating mixture to the dropping funnel and add it dropwise to the stirred solution in the reactor over 30-60 minutes. Carefully monitor the internal temperature, ensuring it does not exceed 10 °C.

• Reaction: After the addition is complete, remove the cooling bath and allow the reaction mixture to slowly warm to room temperature. Stir for an additional 2-4 hours.

• Monitoring: Monitor the consumption of the starting material by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: Once the reaction is complete, cautiously pour the reaction mixture onto a stirred slurry of crushed ice and water.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract the product with a suitable organic solvent, such as ethyl acetate or dichloromethane (3x volumes).

• Washing: Combine the organic layers and wash sequentially with water, saturated aqueous sodium bicarbonate solution (to neutralize residual acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to yield the desired nitroaromatic product.

Application Note 2: C-N Bond Formation via Nucleophilic Aromatic Substitution (SₙAr)

Objective: To demonstrate the utility of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene in SₙAr reactions for the synthesis of substituted anilines, a common structural motif in APIs. This protocol uses morpholine as a representative secondary amine nucleophile.

Mechanistic Rationale: The SₙAr reaction is a two-step addition-elimination process.[11] In the first, rate-determining step, the nucleophile (morpholine) attacks the carbon atom bearing the fluorine, breaking the aromaticity of the ring and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[10][11] The negative charge is delocalized onto the electron-withdrawing trifluoroethyl group. In the second, faster step, the leaving group (fluoride ion) is eliminated, restoring the aromaticity of the ring and yielding the final product.[12]

SₙAr Mechanism Diagram

Caption: The two-step addition-elimination mechanism of SₙAr reactions.

Detailed Protocol:

• Reactor Setup: Equip a clean, dry round-bottom flask or reactor with a magnetic stir bar, a reflux condenser, a temperature probe, and a nitrogen inlet.

• Charging: To the reactor, add 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene (1.0 eq), morpholine (1.2 eq), anhydrous potassium carbonate (K₂CO₃, 2.0 eq), and a polar aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF).

• Reaction: Heat the stirred reaction mixture to 80-100 °C under a nitrogen atmosphere.

• Monitoring: Monitor the reaction progress by HPLC or GC-MS until the starting material is consumed (typically 4-12 hours).

• Cooling and Quenching: Allow the reaction mixture to cool to room temperature. Dilute the mixture with water, which may cause the product to precipitate.

• Isolation (Method A - Solid Product): If a precipitate forms, collect the solid by vacuum filtration. Wash the filter cake thoroughly with water to remove inorganic salts and residual solvent. Dry the product under vacuum.

• Isolation (Method B - Liquid/Soluble Product): If the product is not a solid, transfer the diluted reaction mixture to a separatory funnel and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Washing: Wash the combined organic extracts with water and then with brine to remove residual DMSO/DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel or recrystallization/distillation as appropriate to yield the pure N-aryl morpholine derivative.

Analytical Characterization and Monitoring

Robust analytical methods are essential for reaction monitoring, quality control, and structural confirmation.

Technique	Application in Workflow
Gas Chromatography-Mass Spectrometry (GC-MS)	Monitor reaction progress for volatile compounds. Identify products and byproducts by mass fragmentation patterns.[17]
High-Performance Liquid Chromatography (HPLC)	A primary tool for monitoring reaction kinetics and purity of less volatile compounds and final APIs.[17]
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H NMR: Confirms proton environment in starting material and product. ¹³C NMR: Confirms carbon skeleton. ¹⁹F NMR: Crucial for fluorinated compounds. The -CH₂CF₃ will appear as a triplet. The aromatic -F will appear as a multiplet. This technique is highly sensitive for confirming the success of SₙAr (disappearance of the Ar-F signal) or identifying the regiochemistry of EAS.
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirms the presence or absence of key functional groups (e.g., C-F, N-O stretching in nitro compounds, C-N stretching in amine products).

Safety and Handling Precautions

All work with 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene and associated reagents should be conducted in a well-ventilated chemical fume hood by trained personnel.[18][19]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or goggles, a flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile).[18][20]

• Inhalation: Avoid breathing vapors or mists.[20] If inhalation occurs, move to fresh air.[18][19]

• Skin and Eye Contact: The compound may cause skin and eye irritation.[21] In case of contact, immediately flush eyes with copious amounts of water for at least 15 minutes and wash skin with soap and water.[18][19]

• Handling: Handle in accordance with good industrial hygiene and safety practices.[19] Keep away from heat, sparks, and open flames.[20]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.[18] Do not allow the chemical to enter the environment.[20]

References

• Cheméo. (n.d.). Chemical Properties of Benzene, 1-fluoro-4-(2,2,2-trifluoroethyl). Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). The Trifluoromethyl Group: A Secret Weapon in Medicinal Chemistry. Retrieved from [Link]

• LookChem. (n.d.). 1-FLUORO-4-(2,2,2-TRIFLUOROETHYL)BENZENE — Chemical Substance Information. Retrieved from [Link]

• Wikipedia. (n.d.). Trifluoromethyl group. Retrieved from [Link]

• Koczaja, M., et al. (n.d.). Simple and Effective Derivatization of Amino Acids with 1-Fluoro-2-nitro-4-(trifluoromethyl)benzene in a Microwave Reactor for Determination of Free Amino Acids in Kombucha Beverages. PMC. Retrieved from [Link]

• Carreiras, M. C., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC. Retrieved from [Link]

• Airgas. (2021). SAFETY DATA SHEET. Retrieved from [Link]

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Bureau Veritas. (2018). ANALYTICAL METHOD SUMMARIES. Retrieved from [Link]

• Hovione. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from [Link]

• ACS Publications. (2003). The Anomalous Reactivity of Fluorobenzene in Electrophilic Aromatic Substitution and Related Phenomena. Journal of Chemical Education. Retrieved from [Link]

• NextSDS. (n.d.). 1-Fluoro-2-(2,2,2-trifluoroethyl)-4-(trifluoromethyl)benzene. Retrieved from [Link]

• PubChem. (n.d.). (2,2,2-Trifluoroethyl)benzene. Retrieved from [Link]

• Master Organic Chemistry. (2017). Electrophilic Aromatic Substitution Mechanism. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Publications Office of the European Union. (n.d.). Overview on PFAS analytical methods. Retrieved from [Link]

• MDPI. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Retrieved from [Link]

• Beilstein-Institut. (2024). Efficient synthesis of fluorinated triphenylenes with enhanced arene–perfluoroarene interactions in columnar mesophases. PMC. Retrieved from [Link]

• International Union of Crystallography. (n.d.). 1-Fluoro-4-[(E)-2-nitrovinyl]benzene. PMC. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Electrophilic Aromatic Substitution. Retrieved from [Link]

• University of Toronto. (n.d.). LAB4 Electrophilic Aromatic Substitution - Theory and Experimental. Retrieved from [Link]

• Chemistry Stack Exchange. (2016). Rate of EAS in chlorobenzene and fluorobenzene. Retrieved from [Link]

• Organic-Chemistry.org. (n.d.). Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Retrieved from [Link]

• MDPI. (2021). Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). The Anomalous Reactivity of Fluorobenzene in Electrophilic Aromatic Substitution and Related Phenomena. Retrieved from [Link]

• Chemistry LibreTexts. (2026). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Environmental Protection Agency. (n.d.). EPA Method 524.2: Measurement of Purgeable Organic Compounds in Water by Capillary Column Gas Chromatography/Mass Spectrometry. Retrieved from [Link]

• Chemistry Stack Exchange. (2023). How do you synthesize 1-fluoro-4-(tribromomethyl)benzene from toluene. Retrieved from [Link]

• ACS Publications. (n.d.). A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions. PMC. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Michigan State University. (n.d.). Aromatic Reactivity. Retrieved from [Link]

• Organic Syntheses. (n.d.). (E)-[[Fluoro(2-phenylcyclohexylidene)methyl]sulfonyl]benzene. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Benzene. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to install the 2,2,2-trifluoroethyl moiety onto aryl systems. Synthesizing 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene (CAS 50561-99-4)[1] presents a unique triad of chemical challenges: the sluggish oxidative addition of unactivated 1,1,1-trifluoro-2-iodoethane (CF₃CH₂I), the competitive β-fluoride elimination pathway during catalysis, and severe yield loss due to product volatility[2].

This guide moves beyond basic recipes to address the mechanistic causality behind these failures, providing a self-validating, field-proven protocol to maximize your reaction yield.

Mechanistic Workflow: The Catalytic Bottleneck

To improve yield, we must first understand where the reaction fails. The diagram below illustrates the optimized Palladium-catalyzed Suzuki-Miyaura cross-coupling cycle, specifically highlighting the critical branching point at the Pd(II) intermediate where product loss chemically occurs.

Pd-catalyzed 2,2,2-trifluoroethylation cycle highlighting the β-fluoride elimination branch.

Troubleshooting & FAQs

Q1: I am trying to couple 1-bromo-4-fluorobenzene with CF₃CH₂I using copper catalysis, but my conversion is extremely low. Should I increase the temperature? Analysis: No. Increasing the temperature will likely boil off your CF₃CH₂I (bp 55 °C) or lead to rapid catalyst decomposition. The core issue is the kinetic difficulty of dual-halide activation. Unactivated CF₃CH₂I undergoes oxidative addition very slowly, and forcing it to react with an aryl halide often leads to homocoupling (forming 4,4'-difluorobiphenyl) rather than the desired cross-coupling[2]. Solution: Change your nucleophile. Instead of an aryl halide, use 4-fluorophenylboronic acid under Palladium catalysis. The allows you to use CF₃CH₂I as the sole electrophile, entirely bypassing the dual-halide activation bottleneck[3].

Q2: I switched to the Pd-catalyzed Suzuki coupling, but NMR shows a significant amount of 1-(2,2-difluorovinyl)-4-fluorobenzene instead of my product. How do I suppress this? Analysis: You are observing the classic β-fluoride elimination side reaction. In the catalytic cycle, the Ar-Pd(II)-CH₂CF₃ intermediate is prone to eliminating a fluoride ion to yield a palladium fluoride species and 1,1-difluoroethylene, which subsequently forms the gem-difluoroalkene side product[2]. Solution: You must accelerate the reductive elimination step so it outcompetes the unimolecular β-fluoride elimination. Use a bulky, electron-rich dialkylbiaryl phosphine ligand like XPhos . The steric bulk of XPhos forces the aryl and trifluoroethyl groups into a tight geometry, drastically lowering the activation energy required for reductive elimination[3].

Q3: My GC-MS analysis of the crude mixture shows >90% conversion, but my isolated yield after column chromatography and solvent evaporation is <40%. Where is my product going? Analysis: Your product is evaporating. 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene has a low molecular weight (178.1 g/mol )[1], is highly fluorinated, and lacks hydrogen-bond donors, making it exceptionally volatile. Solution: Never use a high-vacuum rotary evaporator or a vacuum manifold to dry this specific compound. Concentrate your chromatography fractions using a water aspirator (>150 mbar) with a water bath temperature no higher than 20 °C. For scale-up, isolate the product via fractional distillation rather than chromatography.

Quantitative Data: Catalyst & Condition Matrix

The following table summarizes the impact of rational condition optimization on the reaction yield and side-product formation.

Reaction Strategy	Electrophile	Nucleophile	Catalyst / Ligand	Additives	Isolated Yield	Major Side Product
Direct Cross-Coupling	CF₃CH₂I	4-FC₆H₄-I	CuI / Phenanthroline	None	< 20%	4,4'-Difluorobiphenyl
Unoptimized Suzuki	CF₃CH₂I	4-FC₆H₄-B(OH)₂	Pd(PPh₃)₄	K₂CO₃	35%	1-(2,2-difluorovinyl)-4-fluorobenzene
Optimized Suzuki	CF₃CH₂I	4-FC₆H₄-B(OH)₂	Pd₂(dba)₃ / XPhos	CsF, CuCl, H₂O	82%	None (Trace protodeboronation)

Standard Operating Procedure (SOP)

This self-validating protocol is adapted from the for the robust synthesis of (2,2,2-trifluoroethyl)arenes[4].

Reagents Required:

• 4-Fluorophenylboronic acid (1.0 equiv, 1.0 mmol)

• 1,1,1-Trifluoro-2-iodoethane (CF₃CH₂I) (2.0 equiv, 2.0 mmol)

• Pd₂(dba)₃ (2.5 mol%)

• XPhos (10 mol%)

• CsF (3.0 equiv, 3.0 mmol)

• CuCl (1.0 equiv, 1.0 mmol)

• H₂O (8.0 equiv, 8.0 mmol)

• Anhydrous DMF (4.0 mL)

Step-by-Step Methodology:

• System Preparation: Oven-dry a Schlenk tube equipped with a magnetic stir bar. Cool under a stream of dry nitrogen.

• Solid Reagent Loading: Add 4-fluorophenylboronic acid, Pd₂(dba)₃, XPhos, CsF, and CuCl to the tube. Causality Note: CuCl acts as a critical co-catalyst, forming an organocopper intermediate that transmetalates to palladium much faster than the naked boronic acid.

• Liquid Reagent Addition: Evacuate and backfill the tube with nitrogen three times. Inject anhydrous DMF, followed by the CF₃CH₂I and H₂O. Causality Note: The precise addition of water is required to form a reactive boronate complex with CsF, facilitating the boron-to-copper transmetalation.

• Reaction Execution: Seal the Schlenk tube tightly (to prevent CF₃CH₂I escape) and stir the mixture vigorously at 65 °C for 16 hours.

• Quench and Extraction: Cool the vessel to room temperature. Dilute the mixture with diethyl ether (avoid ethyl acetate, as its higher boiling point complicates later removal). Wash the organic layer sequentially with water (3x) and brine (1x) to remove DMF and inorganic salts. Dry over anhydrous MgSO₄ and filter.

• Isolation (CRITICAL STEP): Carefully concentrate the filtrate using a rotary evaporator set to mild vacuum (>150 mbar) and a cool water bath (≤20 °C). Purify the residue via silica gel flash chromatography using 100% pentane. Evaporate the pentane under a gentle stream of nitrogen—do not apply high vacuum —to yield the pure 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene.

References

• Title: Palladium-Catalyzed 2,2,2-Trifluoroethylation of Organoboronic Acids and Esters Source: Angewandte Chemie International Edition URL: [Link]

• Title: The palladium-catalyzed cross-coupling reactions of trifluoroethyl iodide with aryl and heteroaryl boronic acid esters Source: Chemical Communications URL: [Link]

• Title: Visible-Light-Induced Direct Csp2-H Radical Trifluoroethylation of Coumarins with 1,1,1-Trifluoro-2-iodoethane (CF3CH2I) Source: The Journal of Organic Chemistry URL: [Link]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. rsc.org [rsc.org]

Reducing unwanted byproducts in 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene synthesis

Welcome to the technical support guide for the synthesis of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene. This molecule is a critical building block in the development of novel pharmaceuticals and agrochemicals, prized for the unique physicochemical properties imparted by the trifluoroethyl group, such as enhanced metabolic stability and lipophilicity.[1] However, its synthesis is not without challenges, often leading to a mixture of products that complicates purification and reduces overall yield.

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth troubleshooting advice, detailed protocols, and mechanistic insights to help you minimize unwanted byproducts and optimize your synthetic route.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the synthesis of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene in a practical question-and-answer format.

Q1: What are the primary unwanted byproducts in this synthesis, and what are their formation mechanisms?

A1: The formation of byproducts is highly dependent on the chosen synthetic route. However, several common impurities are frequently observed:

• Positional Isomers: The most common byproducts are the ortho and meta isomers (1-Fluoro-2-(2,2,2-trifluoroethyl)benzene and 1-Fluoro-3-(2,2,2-trifluoroethyl)benzene). These arise from non-selective C-H activation or coupling reactions on the fluorobenzene ring. The fluorine atom is an ortho, para-directing group, but a mixture is often obtained without precise catalyst and reaction control.

• Dehalogenated Byproducts: In cross-coupling reactions starting from a halogenated fluorobenzene (e.g., 1-bromo-4-fluorobenzene), a common side product is simply fluorobenzene. This results from a process called hydrodehalogenation, where the starting material reacts with a hydrogen source in the reaction mixture instead of the trifluoroethylating agent.

• Homocoupling Products: Dimerization of the starting materials or the trifluoroethylating agent can occur, leading to biphenyl derivatives or other undesired coupled products.

• Solvent-Related Impurities: Some solvents, particularly under harsh conditions, can participate in the reaction, leading to byproducts incorporating solvent fragments.

The formation of these byproducts is often mechanistically linked to the stability of intermediates, the reactivity of the catalyst, and the reaction conditions. For instance, reactions involving trifluoroethyl radicals may be less selective and lead to a wider range of byproducts.[2]

Q2: My reaction yield is low, and I'm seeing a complex mixture of products. How can I improve the selectivity for the desired para-isomer?

A2: Achieving high selectivity for the para-isomer requires careful selection and optimization of your reaction components.

• Choice of Starting Material and Reaction Type: Instead of direct C-H functionalization of fluorobenzene, which can lead to isomer mixtures, a more selective approach is to use a para-substituted starting material. A nickel-catalyzed reductive cross-coupling of an inexpensive and readily available starting material like 1-bromo-4-fluorobenzene or 1-chloro-4-fluorobenzene with a trifluoroethyl source like CF3CH2Cl is a highly effective strategy.[3] This pre-installs the correct regiochemistry.

• Catalyst and Ligand System: The choice of metal catalyst and its coordinating ligand is paramount. While palladium catalysts are effective for many C-H activations, they can be expensive.[4][5] Nickel-based systems, often with bipyridine-type ligands (e.g., 4,4′-di-tBu-bpy), have shown excellent efficiency and selectivity for this type of cross-coupling.[3] The ligand modulates the electronic properties and steric environment of the metal center, which is crucial for preventing side reactions.

• Reaction Conditions:

  • Temperature: Elevated temperatures can decrease selectivity. It is crucial to find the optimal temperature that allows for a reasonable reaction rate without promoting byproduct formation.

  • Additives: In some nickel-catalyzed systems, additives like Mn, Zn, and MgCl2 are used.[3] These additives can play a crucial role in the catalytic cycle, for instance, by facilitating the reduction of the Ni(II) complex to the active catalytic species, thereby improving efficiency and suppressing byproduct formation.[3]

Q3: I'm observing significant amounts of hydrodehalogenation byproduct (fluorobenzene). What are the primary causes and how can I mitigate this?

A3: Hydrodehalogenation is a common side reaction in cross-coupling chemistry. It typically occurs when the organometallic intermediate, formed after oxidative addition of the aryl halide to the catalyst, is protonated by a hydrogen source before it can react with the coupling partner.

Mitigation Strategies:

• Scrupulous Control of Moisture: Ensure all reagents, solvents, and glassware are rigorously dried. Water is a common proton source that can lead to hydrodehalogenation.

• Choice of Reductant and Additives: In reductive cross-coupling, the choice of reductant is critical. For example, in a nickel-catalyzed trifluoroethylation, switching from Mn to Zn as the reductant and adding MgCl2 was shown to dramatically reduce the formation of undesired byproducts.[3]

• Solvent Purity: Use high-purity, anhydrous solvents. Amine bases or solvents like DMA/DMF can contain water or degrade to produce species that act as proton sources.

• Reaction Concentration: Running the reaction at a higher concentration can favor the desired bimolecular cross-coupling over the undesired protonolysis pathway.

Q4: How do I select the best trifluoroethylating agent for my reaction?

A4: A variety of reagents can be used to introduce the -CH2CF3 group, and the optimal choice depends on the reaction type, cost, and safety considerations.[6]

Reagent Class	Specific Examples	Common Application	Advantages	Disadvantages
Alkyl Halides	CF3CH2I, CF3CH2Cl	Nucleophilic substitution, Cross-coupling	Readily available, cost-effective (especially CF3CH2Cl)	Can require harsh conditions or sensitive reagents
Sulfonates	CF3CH2OTs, CF3CH2OMs	Nucleophilic substitution, Cross-coupling	Good leaving groups	Often prepared from the corresponding alcohol
Iodonium Salts	[Ar-I-CH2CF3]+	C-H activation, Arylations	Highly reactive, enables mild reaction conditions	Can be complex to synthesize, stoichiometric byproduct
Sulfones	CF3CH2SO2Na	Radical trifluoroethylation	Good source of trifluoroethyl radical	Radical reactions can be less selective

For industrial applications, inexpensive and widely available reagents like CF3CH2Cl are highly advantageous.[3] For laboratory-scale synthesis requiring mild conditions, hypervalent iodine reagents (iodonium salts) can be excellent, enabling reactions at room temperature.[4][5]

Process Optimization & Control

A logical workflow is essential for troubleshooting and optimizing the synthesis. The following diagram illustrates a decision-making process for addressing common issues.

Caption: Troubleshooting workflow for synthesis optimization.

Recommended Protocol: Nickel-Catalyzed Reductive Cross-Coupling

This protocol is adapted from methodologies that have proven effective for the trifluoroethylation of aryl halides and offers a selective route to the para-isomer.[3]

Materials & Reagents:

• 1-Bromo-4-fluorobenzene

• 2-Chloro-1,1,1-trifluoroethane (CF3CH2Cl)

• Nickel(II) bromide (NiBr2)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy)

• Zinc dust (Zn)

• Magnesium chloride (MgCl2), anhydrous

• N,N-Dimethylacetamide (DMA), anhydrous

Step-by-Step Procedure:

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add NiBr2 (10 mol%), dtbbpy (10 mol%), Zn dust (3.0 equiv.), and anhydrous MgCl2 (1.0 equiv.).

• Reagent Addition: Add 1-bromo-4-fluorobenzene (1.0 equiv.) followed by anhydrous DMA.

• Introduction of Trifluoroethyl Source: Carefully bubble 2-chloro-1,1,1-trifluoroethane gas through the solution for 1-2 minutes, or add a solution of the reagent if using a pre-measured amount. Seal the flask.

• Reaction Execution: Place the sealed flask in a pre-heated oil bath at 80 °C. Stir vigorously for 12-24 hours. Monitor the reaction progress by taking small aliquots and analyzing via GC-MS or TLC.

• Work-up: After cooling to room temperature, quench the reaction by slowly adding 1M HCl. Extract the mixture with diethyl ether or ethyl acetate (3x). Combine the organic layers.

• Purification: Wash the combined organic layers with water and then brine. Dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the pure 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene.

General Synthesis and Purification Workflow

Caption: General workflow for synthesis and purification.

References

• IRE Journals. (2025, August 19). Recent Advancements in Trifluoroethylation Reactions: New Methods and Applications in Organic Synthesis. IRE Journals.
• Organic Letters. (2022, March 9). Copper(II)
• Zoltán Novák. (2018, April 5).
• ACS Publications. (2021, February 5). Using Chlorotrifluoroethane for Trifluoroethylation of (Hetero)
• ResearchGate. (2024, March). Mild and Efficient Palladium-Catalyzed Direct Trifluoroethylation of Aromatic Systems by C-H Activation.
• ResearchGate. (2025, October 30). Recent Progress in Metal-Mediated Trifluoroethylation.

Sources

• 1. irejournals.com [irejournals.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ZNGLab - 49. Mild and Efficient Palladium-Catalyzed Direct Trifluoroethylation of Aromatic Systems by C-H Activation [zng.elte.hu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Optimizing GC-MS parameters for accurate 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene detection

Welcome to the Technical Support Center for the chromatographic and mass spectrometric analysis of highly fluorinated aromatic volatile organic compounds (VOCs). This guide is specifically engineered for researchers and drug development professionals tasked with the accurate detection, quantitation, and structural confirmation of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene .

Due to its high volatility, extreme electronegativity, and unique fragmentation behavior, this compound presents distinct analytical challenges. This documentation provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure absolute data integrity.

Self-Validating Experimental Protocol

To achieve robust quantitation and minimize matrix interference, the following step-by-step methodology must be strictly adhered to. This protocol utilizes Static Headspace (SHS) or Purge-and-Trap (P&T) for aqueous/environmental matrices[1], and split-injection for organic synthetic extracts.

Step 1: Sample Introduction & Inlet Optimization

• Action: Utilize an ultra-inert, low-pressure drop split liner with deactivated glass wool. Set the inlet temperature to 250 °C with a split ratio between 20:1 and 50:1.

• Causality: Fluorinated aromatics are highly volatile but prone to active-site adsorption. A high split ratio ensures rapid transfer of the analyte band onto the column, preventing peak tailing and thermal degradation in the inlet.

• Validation: Inject a system blank (e.g., pure methanol or headspace blank) immediately after a high-concentration standard. Carryover must be <0.1% of the Upper Limit of Quantitation (ULOQ).

Step 2: Chromatographic Separation

• Action: Install a mid-polar DB-624 (6%-cyanopropylphenyl 94%-dimethylpolysiloxane) or equivalent capillary column (e.g., 30 m × 0.25 mm × 1.4 µm)[2].

• Causality: Positional isomers (ortho-, meta-, and para-fluoro analogs) possess nearly identical boiling points, rendering standard non-polar columns (like DB-5) ineffective. The cyanopropyl groups in the DB-624 stationary phase provide critical dipole-dipole interactions, exploiting the distinct dipole moments of the isomers for baseline resolution[2].

Step 3: MS Acquisition (Simultaneous Scan/SIM)

• Action: Operate the mass spectrometer in simultaneous Full Scan (m/z 40–300) and Selected Ion Monitoring (SIM) modes[3].

• Causality: 70 eV Electron Ionization (EI) induces rapid fragmentation of the trifluoroethyl group. Simultaneous Scan/SIM ensures you capture the trace-level quantifier ions in SIM while retaining the full-scan spectral data necessary for identifying unknown co-eluting byproducts.

Fig 1: End-to-end GC-MS optimization workflow for fluorinated volatile organic compounds.

Troubleshooting & FAQs

Q1: Why is the molecular ion (m/z 178) missing or barely detectable in my EI mass spectrum? A: This is a fundamental consequence of the molecule's electronic structure. In standard 70 eV EI, the highly electronegative trifluoromethyl (-CF3) group strongly withdraws electron density, weakening the aliphatic C-C bond between the aromatic ring and the ethyl group. Upon ionization, the molecule undergoes rapid α -cleavage, expelling the neutral ∙ CF3 radical (loss of 69 Da). This forms a highly stable fluorobenzyl cation (m/z 109), which often rearranges into a stable fluorotropylium cation.

• Solution: Do not use m/z 178 as your primary quantifier. Use m/z 109. If absolute molecular weight confirmation is required for regulatory compliance, switch your source to Positive Chemical Ionization (PCI) using methane or isobutane reagent gas to generate a strong [M+H]+ pseudo-molecular ion[4], or utilize Field Ionization (FI)[5].

Q2: I am experiencing severe signal loss and variable retention times across my injection sequence. How do I fix this? A: Signal degradation for fluorinated VOCs is almost always linked to active site generation in the sample flow path. As matrix components (especially from soil or biological extracts) accumulate in the GC inlet, they create active silanol groups that irreversibly bind fluorinated analytes.

• Solution: This requires a three-part hardware intervention:

  • Replace the inlet liner and septum daily when running dirty matrices.

  • Trim 10–20 cm from the front of the analytical column to remove degraded stationary phase.

  • Ensure your MS source is clean; a dirty repeller or extraction lens will defocus the ion beam, drastically reducing sensitivity.

Q3: How do I resolve co-elution between 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene and standard laboratory fluorinated solvents? A: Fluorinated solvents (e.g., trifluorotoluene) often co-elute with early-eluting VOCs.

• Solution: Optimize your initial oven temperature. Lower the starting temperature to 35 °C or 40 °C and hold for 3–5 minutes before ramping[6]. This increases the partition coefficient of the highly volatile compounds into the stationary phase, focusing the analyte band and resolving it from solvent peaks.

Fig 2: Primary 70 eV EI fragmentation pathway for 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene.

Quantitative Data & Parameter Summaries

To ensure reproducibility across different laboratory environments, configure your GC-MS system according to the validated parameters in the tables below.

Table 1: Optimized GC-MS Instrument Parameters

Parameter Category	Recommended Setting	Scientific Rationale
Inlet Temperature	250 °C	Ensures instantaneous vaporization without thermal degradation.
Split Ratio	20:1 to 50:1	Prevents column overloading and sharpens early-eluting VOC peaks.
Analytical Column	DB-624 (30m × 0.25mm × 1.4µm)	Cyanopropylphenyl phase resolves positional fluoro-isomers[2].
Carrier Gas Flow	Helium, 1.2 mL/min (Constant)	Maintains optimal linear velocity (~36 cm/sec) for mid-polar phases.
Oven Program	40 °C (hold 3 min) → 15 °C/min to 240 °C	Low initial temp focuses volatiles; moderate ramp ensures resolution.
MS Source Temp	230 °C (EI)	Prevents condensation of heavier matrix components in the source.
Ionization Energy	70 eV	Industry standard for reproducible library-matchable fragmentation.

Table 2: Diagnostic Ions for SIM Method

Target Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)	Expected Ion Ratio
1-Fluoro-4-(2,2,2-trifluoroethyl)benzene	109	178	158	109 (100%) : 178 (<10%) : 158 (~15%)
Internal Standard (e.g., Fluorobenzene)	96	70	50	96 (100%) : 70 (25%)

(Note: Ion ratios must be verified on your specific instrument and should not deviate by more than ± 15% from your calibration standards to confirm peak purity).

References

• Collection of airborne fluorinated organics and analysis by gas chromatography/chemical ioniz
• Gas chromatography and liquid chromatography coupled to mass spectrometry for the determination of fluorotelomer olefins, fluorotelomer alcohols, perfluoroalkyl sulfonamides and sulfonamido-ethanols in w
• Techniques for Optimizing the Analysis of Volatile Organic Compounds in Water Using Purge-and-Trap/GC/MS Applic
• Volatile Organic Compounds Analysis in Soils Using the Agilent 8697 Headspace Sampler The NELAC Institute (TNI)
• Analysis of Volatile Organic Compounds in Water Using St
• Detection of molecular ions of fluorine compounds by GC/FI-TOFMS JEOL Ltd.

Sources

• 1. agilent.com [agilent.com]
• 2. Gas chromatography and liquid chromatography coupled to mass spectrometry for the determination of fluorotelomer olefins, fluorotelomer alcohols, perfluoroalkyl sulfonamides and sulfonamido-ethanols in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. Collection of airborne fluorinated organics and analysis by gas chromatography/chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Detection of molecular ions of fluorine compounds by GC/FI-TOFMS | Applications Notes | JEOL Ltd. [jeol.com]
• 6. apps.nelac-institute.org [apps.nelac-institute.org]

Resolving co-elution problems in 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene chromatography

A Senior Application Scientist's Guide to Resolving Co-elution

Welcome to the technical support center for chromatographic analysis of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene. This guide is designed for researchers, analytical scientists, and drug development professionals who are encountering challenges with co-eluting species during the separation and analysis of this compound. As Senior Application Scientists, we understand that robust and reliable analytical methods are paramount. This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you diagnose, troubleshoot, and resolve your co-elution problems.

Section 1: Foundational Concepts & Analyte Properties

Q1: What is co-elution and why is it a critical problem in chromatographic analysis?

A: Co-elution occurs when two or more distinct chemical compounds exit the chromatography column at the same or very similar times, resulting in overlapping peaks that appear as a single, often misshapen, peak.[1][2] This is a significant issue because it compromises data integrity, leading to inaccurate identification and quantification.[1] For drug development and quality control, unresolved peaks can mask impurities, leading to an underestimation of their levels and potentially compromising the safety and efficacy of the final product.

Q2: What are the key chemical properties of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene that influence its chromatographic behavior?

A: Understanding the analyte's structure is the first step in designing a selective method. 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene possesses several key features:

• Aromatic Ring: The benzene ring provides a non-polar, hydrophobic character and is capable of engaging in π-π stacking interactions.[3]

• Fluorine Substituent: The single fluorine atom on the ring is highly electronegative, creating a dipole moment and influencing the electron density of the aromatic system.

• Trifluoroethyl Group (-CH₂CF₃): This is a potent electron-withdrawing group that further enhances the molecule's dipole moment. The CF₃ group also contributes to unique "fluorous" interactions, which can be exploited for separation.[4][5]

These properties combined make the molecule relatively non-polar, suitable for reversed-phase chromatography, but with distinct electronic characteristics that can be leveraged by selecting appropriate stationary phases.

Q3: What are the most likely sources of co-eluting impurities for this compound?

A: Co-elutants typically originate from three sources:

• Process-Related Impurities: These are byproducts from the chemical synthesis, such as unreacted starting materials, reagents, or intermediates. For example, positional isomers like 1-Fluoro-2-(2,2,2-trifluoroethyl)benzene are common and notoriously difficult to separate due to their nearly identical physicochemical properties.[6][7]

• Degradation Products: The compound may degrade under specific light, temperature, or pH conditions, forming new species that can co-elute.

• Matrix Components: In complex samples (e.g., biological fluids, environmental samples), endogenous materials can interfere with and co-elute with the target analyte.

Section 2: Diagnosing Co-elution

Q4: My peak appears symmetrical, but I suspect co-elution. How can I definitively confirm it?

A: Visual inspection of peak shape is often insufficient. A symmetrical peak can still hide a co-eluting impurity.[1] Two powerful techniques are essential for diagnosis:

• Photodiode Array (PDA/DAD) Detection: A PDA detector acquires UV-Vis spectra across the entire peak. The "Peak Purity" or "Peak Homogeneity" function within your chromatography data system (CDS) software compares spectra from the upslope, apex, and downslope of the peak. If the spectra are not identical, it indicates the presence of more than one compound.

• Mass Spectrometry (MS) Detection: A mass spectrometer is the ultimate arbiter. By examining the mass spectra across the peak's time profile, you can identify if multiple mass-to-charge ratios (m/z) are present. If you observe more than one distinct m/z value that is not an isotope or adduct of your target analyte, co-elution is confirmed.

Section 3: Troubleshooting Workflow & Method Development

The following workflow provides a systematic approach to resolving co-elution. Start with the simplest and fastest adjustments (mobile phase) before moving to more resource-intensive changes (stationary phase).

Caption: Systematic workflow for troubleshooting co-elution problems.

Q5: I have co-elution on a standard C18 column with an Acetonitrile/Water mobile phase. What is the first and most impactful change I can make?

A: The simplest and often most effective initial step is to change the organic modifier. Switching from acetonitrile (ACN) to methanol (MeOH), or vice versa, can dramatically alter selectivity.

• Causality: ACN and MeOH have different physicochemical properties. ACN is aprotic and acts primarily through dipole-dipole interactions, while MeOH is protic and can act as both a hydrogen-bond donor and acceptor. This difference in interaction mechanism with both the analyte and the stationary phase can change the elution order of closely related compounds, often resolving co-elution without requiring a new column.

Q6: Can specialized mobile phase additives or alternative solvents improve my separation of this fluorinated compound?

A: Yes. For fluorinated analytes, leveraging unique fluorous interactions can be highly effective.

• Expert Insight: Consider using a fluorinated alcohol, such as 2,2,2-trifluoroethanol (TFE), as a mobile phase additive. Research has shown that pairing a standard hydrocarbon column (like C8 or C18) with a fluorinated eluent can create a "hetero-pairing" that significantly enhances the separation of fluorinated molecules based on their fluorine content.[4][5] The TFE can adsorb to the stationary phase surface, creating a fluorophilic environment that modulates retention in a unique way.[4]

Experimental Protocol: Mobile Phase Modifier Screening

• Baseline Method: Establish your current method (e.g., Column: C18, 4.6x150 mm, 5 µm; Mobile Phase A: Water, Mobile Phase B: ACN; Gradient: 50-95% B in 10 min; Flow: 1 mL/min; Temp: 30°C).

• Methanol Substitution: Prepare a mobile phase B using Methanol instead of ACN. Run the exact same gradient program. Compare the chromatogram to the baseline.

• TFE Additive Trial: Prepare a mobile phase B of ACN containing a small percentage of TFE (e.g., 5% v/v). Re-run the analysis and evaluate the change in selectivity. Safety Note: TFE is more toxic than ACN or MeOH; handle with appropriate care in a ventilated area.

Section 4: Leveraging Stationary Phase Selectivity

Q7: Mobile phase adjustments provided minimal improvement. How do I choose a more selective column for 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene?

A: When mobile phase changes are insufficient, changing the stationary phase is the next logical step. The goal is to introduce different interaction mechanisms that can differentiate between the analyte and the co-eluting species. For this specific molecule, moving beyond a simple C18 is highly recommended.

Stationary Phase	Primary Interaction Mechanisms	Suitability for 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene
C18 / C8	Hydrophobic (van der Waals) interactions	Baseline. Good for general retention, but often lacks the selectivity to separate isomers or structurally similar impurities.
Phenyl (e.g., Phenyl-Hexyl)	Hydrophobic, π-π interactions	Good. The phenyl rings in the stationary phase can interact with the analyte's aromatic ring, providing unique selectivity for aromatic positional isomers.[3][8]
Pentafluorophenyl (PFP)	Hydrophobic, π-π, dipole-dipole, ion-exchange	Excellent. This is often the best choice for halogenated aromatic compounds. It offers multiple interaction modes, including strong selectivity for positional isomers and compounds with different dipole moments.[9][10]
Mixed-Mode	Hydrophobic, ion-exchange, HILIC, π-π (varies by phase)	Advanced. These columns provide multiple, controllable interaction mechanisms, offering a powerful but more complex tool for resolving the most difficult separations.[11][12]

Q8: When should I specifically choose a Phenyl-based column for this separation?

A: A Phenyl column is an excellent choice when you suspect your co-eluting impurity is a positional isomer or another aromatic compound. The π-π interactions between the analyte's benzene ring and the phenyl groups of the stationary phase introduce a retention mechanism based on electron density and the spatial arrangement of substituents, which is often sufficient to resolve isomers that are inseparable on a C18 column.[8]

Q9: What specific advantages do Pentafluorophenyl (PFP) stationary phases offer for my analyte?

A: PFP phases are uniquely suited for fluorinated aromatic compounds and are a state-of-the-art solution for this type of problem. They provide a "cocktail" of interactions:

• π-π Interactions: The electron-deficient fluorinated ring of the PFP phase interacts strongly with the electron-rich system of the analyte.

• Dipole-Dipole Interactions: The high electronegativity of the fluorine atoms on the PFP ligand creates a strong dipole that can selectively retain analytes with significant dipole moments, like your target compound.

• Shape Selectivity: PFP phases are known to provide excellent selectivity for positional isomers of halogenated compounds.[9]

Section 5: Optimizing Instrument Parameters

Q10: How does changing the column temperature affect the separation of my analyte from its co-elutant?

A: Temperature is a powerful but often underutilized tool for optimizing selectivity.

• Causality: Changing the column temperature alters the viscosity of the mobile phase and the kinetics of mass transfer between the mobile and stationary phases. Crucially, the retention of two different compounds may respond differently to temperature changes. It is possible for elution orders to even reverse at different temperatures. For fluorinated analytes, separation can be particularly sensitive to temperature, with elevated temperatures often improving resolution.[4][5]

Experimental Protocol: Temperature Scouting

• Using your chosen column and mobile phase, inject your sample at three different temperatures (e.g., 25°C, 40°C, and 55°C).

• Maintain all other method parameters (gradient, flow rate) as constant.

• Plot the resolution (Rs) between the target peak and the co-eluting impurity versus temperature to find the optimal setting.

Q11: Can I resolve co-elution by simply adjusting the gradient profile?

A: Yes, especially if the peaks are already partially separated. A shallower gradient gives the molecules more time to interact with the stationary phase, which can improve resolution.

• Actionable Advice: If your peaks elute during a steep part of your gradient, try decreasing the slope (%B/min) in that region. For example, if your peaks elute between 5 and 6 minutes during a gradient of 5-95% B in 10 minutes (a slope of 9%/min), try adding a segment from 4 to 7 minutes with a slope of 2-3%/min. This can often pull the two peaks apart.

Section 6: Alternative Chromatographic Modes

Q12: Is HPLC the only option? When should I consider Gas Chromatography (GC)?

A: For a molecule like 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, which is relatively volatile and thermally stable, Gas Chromatography (GC) is an excellent alternative or confirmatory technique.

• Expert Insight: GC offers fundamentally different separation mechanisms, primarily based on boiling point and interactions with the stationary phase coating. It often provides much higher efficiency (narrower peaks) than HPLC. If your co-elutant has a different boiling point or different polarity amenable to GC separation, a simple GC-MS analysis could resolve the issue immediately.[13][14] A semi-polar GC column, such as one containing a cyanopropylphenyl phase, could provide good selectivity for this analysis.[14]

References

• Title: Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - ResearchGate Source: ResearchGate URL: [Link]

• Title: Retention of Halogenated Solutes on Stationary Phases Containing Heavy Atoms - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Retention Behavior of Halogenated Benzenes on a Stationary Phase Having a 2,4-Dibromophenoxy Group as the Halogen Recognition Functional Group - ResearchGate Source: ResearchGate URL: [Link]

• Title: Separation of halogenated benzenes enabled by investigation of halogen–p interactions with carbon materials - RSC Publishing Source: Royal Society of Chemistry URL: [Link]

• Title: Mixed-Mode Chromatography and Stationary Phases Source: SIELC Technologies URL: [Link]

• Title: Structure of the stationary phases and retention behaviors of... - ResearchGate Source: ResearchGate URL: [Link]

• Title: Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials - Chemical Science (RSC Publishing) Source: Royal Society of Chemistry URL: [Link]

• Title: Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC Source: LCGC International URL: [Link]

• Title: HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns Source: SIELC Technologies URL: [Link]

• Title: Positional Isomer Separation Method Suggestions using HPLC or LCMS - MTC USA Source: MicroSolv Technology Corporation URL: [Link]

• Title: 1-Fluoro-2-nitro-4-(trifluoromethoxy)benzene | C7H3F4NO3 | CID 14439306 - PubChem Source: National Center for Biotechnology Information URL: [Link]

• Title: Separation techniques: Chromatography - PMC - NIH Source: National Center for Biotechnology Information URL: [Link]

• Title: Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - RSC Publishing Source: Royal Society of Chemistry URL: [Link]

• Title: HPLC Separation Modes - Stationary Phase in HPLC - Waters Corporation Source: Waters Corporation URL: [Link]

• Title: 1-CHLORO-4-(1-(4-CHLOROPHENYL)-2,2,2-TRIFLUOROETHYL)BENZENE - gsrs Source: Global Substance Registration System URL: [Link]

• Title: Co-Elution: How to Detect and Fix Overlapping Peaks. - YouTube Source: YouTube (Axion Labs) URL: [Link]

• Title: 3M Environmental Laboratory - Analysis of Organic Compounds in Solvent Using Gas Chromatography/Mass Spectrometry Source: 3M URL: [Link]

• Title: Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International Source: LCGC International URL: [Link]

• Title: HPLC Troubleshooting Guide Source: Chromservis URL: [Link]

• Title: Analysis of Semivolatile Compounds by GCMS-TQTM8040 NX Triple Quadrupole Mass Spectrometer by EPA 8270E - Shimadzu Source: Shimadzu URL: [Link]

• Title: Chromatographic Co-elution Chromatography - ResearchGate Source: ResearchGate URL: [Link]

• Title: for Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3 - Beilstein Journals Source: Beilstein Journals URL: [Link]

• Title: Gas chromatography and liquid chromatography coupled to mass spectrometry for the determination of fluorotelomer olefins, fluorotelomer alcohols, perfluoroalkyl sulfonamides and sulfonamido-ethanols in water - PubMed Source: National Center for Biotechnology Information URL: [Link]

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Improving crystallization techniques for 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene derivatives

Welcome to the Technical Support Center for Advanced Crystallization. As a Senior Application Scientist, I have designed this guide to help you navigate the complex solid-state challenges associated with highly fluorinated small molecules.

Derivatives containing the 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene moiety are notoriously difficult to crystallize. The high lipophilicity and conformational flexibility introduced by the trifluoroethyl group often result in weak intermolecular interactions. Consequently, these derivatives frequently suffer from liquid-liquid phase separation (LLPS)—commonly known as "oiling out"—or yield poorly crystalline solids.

This guide provides field-proven, mechanistically grounded troubleshooting strategies and validated protocols to enforce rigid crystal lattice formation.

Section 1: Troubleshooting Liquid-Liquid Phase Separation (Oiling Out)

Q: Why does my 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene derivative consistently oil out into a sticky gum instead of forming crystals? A: This is a kinetic phenomenon driven by the molecule's thermodynamics. Because the integration of highly flexible, lipophilic fluorinated molecules into a rigid crystal lattice is kinetically slow, rapid supersaturation (e.g., cooling too fast or adding anti-solvent too quickly) forces the system to bypass crystal nucleation[1]. Instead, the chemical potential pushes the solution across the binodal curve into a miscibility gap, causing it to separate into a solvent-rich phase and a solute-rich liquid phase (emulsion)[1][2]. These solute-rich droplets act as a highly mobile solvent for impurities and will eventually undergo spontaneous, uncontrolled solidification into an amorphous gum[1].

Q: How can I map the crystallization trajectory to avoid this metastable oiling-out zone? A: You must shift from kinetic control to thermodynamic control. Oiling out can be avoided by strictly designing the trajectory of your operation point on the ternary phase diagram[3]. By identifying the metastable zone width (MZW)—the region where the solution is supersaturated but has not yet reached the cloud point (LLPS boundary)—you can introduce seed crystals[2]. The seeds consume the supersaturation through controlled growth, effectively preventing the system from ever reaching the critical concentration required for spinodal decomposition[2][3].

Thermodynamic vs. kinetic crystallization pathways demonstrating LLPS avoidance strategies.

Section 2: Advanced Co-Crystallization via Halogen Bonding

Q: My derivative won't crystallize even when bypassing LLPS. Can co-crystallization help? A: Yes. Fluorine atoms are highly electronegative, which polarizes the molecule but makes them exceptionally poor hydrogen-bond acceptors. If your derivative contains a Lewis basic site (such as a pyridine, amine, or carbonyl group), you can exploit Halogen Bonding (XB) . By introducing a highly fluorinated iodobenzene donor, the electron-withdrawing fluorines intensify the positive electrostatic potential (the σ -hole) on the iodine atom[4][5]. This creates a highly directional, rigid non-covalent bond that acts as a powerful synthon to anchor the flexible trifluoroethyl derivative into a highly ordered co-crystal lattice[5][6].

Quantitative Impact of Fluorination on Halogen Bond Strength To successfully engineer a co-crystal, the choice of the halogen bond donor is critical. As shown below, increasing the fluorination of the donor significantly shortens the interaction distance, indicating a stronger, more robust lattice[4][6].

Halogen Bond Donor	Acceptor Model	Interaction Type	Average X···N Distance (Å)	Structural Impact
1,4-Diiodobenzene (I2Bz)	DABCO	I···N	~2.959	Baseline interaction; weak lattice[6]
1,4-Diiodotetrafluorobenzene (I2F4bz)	DABCO	I···N	2.735	Stronger bond; forms linear chains[4][6]
4,4'-Diiodooctafluorobiphenyl (I2F8bph)	DABCO	I···N	2.665	Shortest bond; highly rigid networks[4][6]

Section 3: Validated Experimental Protocols

Protocol 1: Anti-Solvent Seeding Crystallization (LLPS Bypass)

Causality: This protocol relies on consuming supersaturation via a seed bed before the solution concentration can trigger liquid-liquid demixing.

• Dissolution: Dissolve the 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene derivative in a high-solubility solvent (e.g., acetone) at 45°C.

• Titration to Metastability: Slowly add the anti-solvent (e.g., water or heptane) at a rate of 0.1 mL/min until the solution is just below the previously mapped cloud point.

• Seeding: Introduce 1–3% w/w of high-quality seed crystals.

• Isothermal Hold (Crucial Step): Hold the system isothermally for 2 hours. Why? This allows the seeds to grow and deplete the supersaturation, pulling the system safely away from the LLPS binodal boundary[2].

• Controlled Addition: Resume anti-solvent addition at a highly controlled rate (0.05 mL/min) while slowly cooling to 5°C.

• Self-Validation Check: Utilize in-line Process Analytical Technology (PAT), such as an EasyViewer or FBRM probe. If spherical droplets are detected, the system has oiled out[1]. Immediately halt anti-solvent addition and raise the temperature by 5–10°C to redissolve the emulsion, then lower the addition rate.

Protocol 2: Halogen-Bonded Co-Crystallization Screening

Causality: Equimolar pairing of a strong σ -hole donor with the derivative's Lewis basic sites forces the assembly of a predictable, high-melting-point supramolecular network.

• Preparation: Weigh equimolar amounts (1:1 ratio) of the API derivative and a strong halogen bond donor, such as 1,4-diiodotetrafluorobenzene (I2F4bz)[4].

• Solvent Selection: Dissolve the mixture in a mutually compatible, non-competing solvent (e.g., dichloromethane or a fluorinated solvent like perfluoromethyldecalin) to prevent the solvent from outcompeting the halogen bond interactions.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter into a clean vial to remove heterogeneous impurities that could cause premature, disordered nucleation.

• Evaporation: Puncture the vial cap with a narrow needle to allow for slow, controlled solvent evaporation at ambient temperature over 3–7 days.

• Self-Validation Check: Perform Differential Scanning Calorimetry (DSC) on the harvested solids. A successful co-crystal will exhibit a single, sharp endothermic melting peak that is distinctly different from the melting points of both the pure derivative and the halogen bond donor. Confirm the X···N or X···F bond distances via Single Crystal X-Ray Diffraction (SCXRD)[4][5].

Step-by-step workflow for halogen-bonded co-crystallization of fluorinated derivatives.

References[3] Crystallization of an active pharmaceutical ingredient that oils out. ResearchGate. View Source[2] An In-Line Study of Oiling Out and Crystallization. ResearchGate. View Source[1] Oiling Out in Crystallization. Mettler Toledo. View Source[4] One Dimensional Halogen Bond Design: Br···N versus I. RSC Publishing.View Source[6] 2,5-Diiodothiophene: A Versatile Halogen Bonding Synthon for Crystal Engineering. NSF PAR. View Source[5] Halogen-Bonded Cocrystals of 4-(N,N-Dimethylamino)pyridine with Fluorinated Iodobenzenes. ACS Publications. View Source

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• 5. pubs.acs.org [pubs.acs.org]
• 6. par.nsf.gov [par.nsf.gov]

Reference Data & Comparative Studies

A Comparative Guide to Purity Validation: 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene Analysis by Quantitative ¹⁹F NMR vs. GC-FID

In the landscape of pharmaceutical and materials science, the precise characterization of fluorinated organic molecules is paramount. The introduction of fluorine atoms can dramatically alter a compound's metabolic stability, lipophilicity, and binding affinity, making these molecules mainstays in drug development and advanced materials. Consequently, the rigorous validation of their purity is not merely a quality control checkpoint but a critical determinant of experimental reproducibility and product safety. This guide provides an in-depth comparison of quantitative ¹⁹F Nuclear Magnetic Resonance (qNMR) spectroscopy and the more traditional Gas Chromatography with Flame Ionization Detection (GC-FID) for the purity assessment of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, a common fluorinated building block.

Our discussion is tailored for researchers, scientists, and drug development professionals, moving beyond a simple recitation of protocols to explain the underlying rationale for experimental choices. We will demonstrate how ¹⁹F qNMR can serve as a self-validating system, offering a powerful alternative to chromatographic methods.

The Principle of Quantitative ¹⁹F NMR: A Primary Ratio Method

Quantitative NMR (qNMR) stands as a primary ratio method of measurement, meaning the signal intensity is directly proportional to the number of nuclei responsible for the resonance.[1][2] This intrinsic property allows for the determination of the quantity of a substance without the need for a calibration curve generated from an identical reference standard of the analyte.[3][4][5] For fluorine-containing compounds, ¹⁹F qNMR is particularly advantageous due to the 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus, which results in high sensitivity.[2][6] Furthermore, the large chemical shift dispersion in ¹⁹F NMR minimizes the probability of signal overlap, a common challenge in ¹H NMR.[7][8]

The purity of an analyte is determined by comparing the integral of a specific resonance from the analyte with the integral of a resonance from a certified internal standard of known purity and weight. The following equation forms the basis of this calculation:

Purity_analyte = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

Where:

• I : Integral of the NMR signal

• N : Number of fluorine nuclei giving rise to the signal

• MW : Molecular weight

• m : Mass

• Purity : Purity of the standard

Experimental Design: A Head-to-Head Comparison

To objectively evaluate the performance of ¹⁹F qNMR against a conventional chromatographic technique, a hypothetical batch of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene was assayed using both methods. Gas Chromatography with Flame Ionization Detection (GC-FID) was chosen as the comparative method due to its widespread use for the analysis of volatile organic compounds.

Materials and Methods

Analyte: 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene ¹⁹F qNMR Internal Standard: Hexafluorobenzene (C₆F₆), chosen for its chemical inertness, high purity, and a single, sharp ¹⁹F resonance that is well-resolved from the analyte signals.[9] Solvent: Acetone-d₆

¹⁹F Quantitative NMR (qNMR) Protocol

• Sample Preparation:

  • Accurately weigh approximately 20 mg of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene into a clean, dry NMR tube using a microbalance.

  • Accurately weigh approximately 10 mg of the internal standard, hexafluorobenzene, and add it to the same NMR tube.

  • Add approximately 0.7 mL of Acetone-d₆ to the NMR tube to dissolve the sample and internal standard completely.

  • Securely cap the NMR tube and vortex briefly to ensure a homogenous solution.

• NMR Data Acquisition:

  • Spectrometer: 500 MHz NMR spectrometer equipped with a broadband probe.

  • Nucleus: ¹⁹F

  • Pulse Sequence: Inverse-gated decoupling to suppress the Nuclear Overhauser Effect (NOE) and ensure accurate integration.

  • Pulse Angle: 90° to maximize signal-to-noise.[10]

  • Relaxation Delay (D1): 30 seconds. This is a critical parameter to ensure complete relaxation of the fluorine nuclei between scans, which is essential for accurate quantification. The D1 delay should be at least 5 times the longest T₁ relaxation time of the nuclei of interest.[10]

  • Number of Scans: 32

  • Acquisition Time: 2 seconds

  • Spectral Width: 250 ppm, centered to encompass all analyte and standard signals.

• Data Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Carefully phase the spectrum to ensure all peaks have a pure absorption lineshape.

  • Perform a baseline correction across the entire spectrum.

  • Integrate the distinct signals for 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene (the quartet from the -CF₃ group and the multiplet from the aromatic -F) and the singlet for hexafluorobenzene.

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

• Sample Preparation:

  • Prepare a stock solution of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene in dichloromethane at a concentration of approximately 1 mg/mL.

  • Prepare a series of calibration standards by serial dilution of a certified reference standard of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene.

• GC-FID Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890A or equivalent.

  • Column: HP-5 (30 m x 0.32 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250 °C

  • Detector Temperature: 300 °C

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 15 °C/min to 250 °C, and hold for 5 minutes.

  • Carrier Gas: Helium, at a constant flow rate of 1.2 mL/min.

  • Injection Volume: 1 µL, split ratio 50:1.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area of the analyte against the concentration of the calibration standards.

  • Quantify the purity of the test sample by comparing its peak area to the calibration curve. Purity is typically expressed as a percentage area of the main peak relative to the total area of all peaks in the chromatogram (area percent method).

Workflow for ¹⁹F qNMR Purity Validation

Caption: Workflow diagram for purity determination by ¹⁹F qNMR.

Comparative Data Summary

The following table presents hypothetical, yet realistic, quantitative data for the purity assessment of a single batch of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene using both ¹⁹F qNMR and GC-FID.

Parameter	¹⁹F Quantitative NMR (qNMR)	GC-FID (Area Percent)
Mean Purity (%)	99.5	99.6
Standard Deviation (%)	0.12	0.25
Relative Standard Deviation (%RSD)	0.12	0.25
Analysis Time per Sample	~20 minutes	~30 minutes
Sample Preparation Complexity	Simple	Moderate
Primary Method	Yes	No
Structural Confirmation	Yes	No

Discussion: A Critical Comparison

The results presented in the table highlight the distinct advantages and characteristics of each technique.

Accuracy and Precision: Both methods provide comparable mean purity values, demonstrating that a well-optimized GC-FID method can yield accurate results. However, the lower standard deviation and %RSD for ¹⁹F qNMR suggest a higher degree of precision. This is largely attributable to the fundamental nature of qNMR, where quantification is based on the intrinsic molar ratio of analyte to a high-purity internal standard, minimizing errors associated with injection variability and detector response factors that can affect chromatographic methods.

Specificity and Structural Confirmation: This is a key area where ¹⁹F qNMR excels. The NMR spectrum provides unambiguous structural information, confirming the identity of the analyte and potentially allowing for the identification of fluorinated impurities.[6][11] GC-FID, on the other hand, relies on retention time for identification, which is not as specific. An unknown impurity could co-elute with the main peak, leading to an overestimation of purity.

Efficiency and Simplicity: The sample preparation for ¹⁹F qNMR is remarkably straightforward, involving simple weighing and dissolution.[10][12] GC-FID requires the preparation of a calibration curve, which is more time-consuming and consumes more of the certified reference material. While the per-sample analysis time is slightly shorter for qNMR in this example, the overall workflow for a series of samples is often more efficient with qNMR due to the elimination of the need for daily calibration.

Trustworthiness and Method Validation: ¹⁹F qNMR is a self-validating system in many respects. The adherence to key experimental parameters, such as a sufficiently long relaxation delay, can be readily verified from the data itself. The method's robustness can be assessed by deliberate, small variations in parameters as outlined in ICH Q2(R1) guidelines.[13][14][15] While GC-FID methods can be rigorously validated according to the same guidelines, they are more susceptible to variations in column performance, detector response, and system suitability over time.

Conclusion and Recommendation

For the definitive purity assessment of fluorinated compounds like 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, ¹⁹F quantitative NMR is the superior technique . Its status as a primary ratio method provides a direct and highly accurate measure of purity without reliance on an identical reference standard for the analyte. The invaluable benefit of simultaneous structural confirmation provides a level of confidence that chromatographic methods cannot match.

GC-FID remains a valuable tool for routine quality control, particularly for monitoring known impurities and for high-throughput screening where the highest level of accuracy is not the primary objective. However, for the certification of reference materials, for crucial in-process control in drug development, and in situations where the identity and quantity of all components must be unequivocally determined, ¹⁹F qNMR is the recommended method.

By integrating ¹⁹F qNMR into analytical workflows, researchers and scientists can enhance the reliability of their data, accelerate development timelines, and ensure the quality and safety of their final products.

References

• Application of ¹⁹F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals - PMC. National Center for Biotechnology Information. [Link]

• Application of Quantitative ¹⁹F and ¹H NMR for Reaction Monitoring and In Situ Yield Determinations for an Early Stage Pharmaceutical Candidate | Analytical Chemistry - ACS Publications. ACS Publications. [Link]

• A new approach for accurate quantitative determination using fluorine nuclear magnetic resonance spectroscopy - ACG Publications. ACG Publications. [Link]

• Quantitative ¹⁹F NMR method validation and application to the quantitative analysis of a fluoro-polyphosphates mixture | Request PDF - ResearchGate. ResearchGate. [Link]

• Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Spectroscopy Europe. [Link]

• The use of quantitative proton nuclear magnetic resonance (¹H qNMR) in the purity determination of established and novel ingredi - RSSL. Reading Scientific Services Ltd. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• Guide to NMR Method Development and Validation – Part I: Identification and Quantification (update 2023) - ResearchGate. ResearchGate. [Link]

• Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules - ACG Publications. ACG Publications. [Link]

• Direct Comparison of ¹⁹F qNMR and ¹H qNMR by Characterizing Atorvastatin Calcium Content - PMC. National Center for Biotechnology Information. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening | ACS Omega. ACS Publications. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative ¹H NMR as a Purity Assay | Journal of Medicinal Chemistry - ACS Publications. ACS Publications. [Link]

• Purity by Absolute qNMR Instructions - ACS.org. ACS Publications. [Link]

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. AMS Biopharma. [Link]

• for Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF₃ - Beilstein Journals. Beilstein Journals. [Link]

• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration (TGA). [Link]

• ¹⁹F and ¹H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing). Royal Society of Chemistry. [Link]

• Internal Standard and Deuterated Solvent Selection: A Crucial Step in PFAS-Based Fluorine-19 (¹⁹F) NMR Research - DTIC. Defense Technical Information Center. [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide - ResearchGate. ResearchGate. [Link]

• 1-Fluoro-2,4-bis(trifluoromethyl)benzene | C₈H₃F₇ | CID 20363895 - PubChem. National Center for Biotechnology Information. [Link]

• Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Spectroscopy Europe. [Link]

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Comprehensive Comparison Guide: HPLC Method Validation for 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene Quantification (C18 vs. PFP Columns)

The quantification of highly fluorinated aromatic building blocks is a notoriously complex challenge in pharmaceutical and agrochemical development. 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene (CAS: 50561-99-4)[1] is a prime example of a compound that defies traditional reversed-phase high-performance liquid chromatography (RP-HPLC) paradigms. Its unique structure—a benzene ring substituted with a fluorine atom and a highly electronegative trifluoroethyl group—imparts distinct "fluorous" behavior, making it highly lipophilic yet resistant to standard hydrophobic retention mechanisms.

This guide objectively compares the performance of traditional C18 stationary phases against Pentafluorophenyl (PFP) columns for the quantification of this compound, grounded in the rigorous 2[2].

Mechanistic Causality: Why Traditional C18 Fails and PFP Succeeds

To understand the experimental choices in this guide, we must first examine the causality behind stationary phase interactions.

Traditional C18 columns rely almost exclusively on hydrophobic (dispersive) interactions[3]. Because fluorine atoms are highly electronegative and tightly hold their electrons, fluorinated compounds exhibit low polarizability. Consequently, they demonstrate poor affinity for the aliphatic hydrocarbon chains of a C18 phase. This results in early elution, poor peak symmetry, and a high risk of co-elution with structurally similar impurities[4].

Conversely, PFP (Pentafluorophenyl) columns provide a multimodal retention mechanism[5]. The rigid, electron-deficient pentafluorophenyl ring facilitates strong π−π interactions with the electron-rich aromatic ring of the analyte. Furthermore, the highly polarized carbon-fluorine bonds on the stationary phase enable intense dipole-dipole interactions and enhanced steric recognition[4][6]. This orthogonal selectivity makes PFP the superior, scientifically sound choice for fluorinated aromatics.

Fig 1: Mechanistic interaction differences between C18 and PFP stationary phases.

Experimental Methodology: A Self-Validating Protocol

To ensure trustworthiness, the following methodology is designed as a self-validating system . By embedding System Suitability Testing (SST) directly into the workflow, the method automatically verifies its own resolving power before any sample data is accepted, aligning perfectly with7[7].

Step-by-Step HPLC Protocol

• Chromatographic Setup:

  • System: Agilent 1260 Infinity II (or equivalent) equipped with a Diode Array Detector (DAD).

  • Columns Evaluated:

    • Alternative 1: Standard C18 (150 mm × 4.6 mm, 5 µm).

    • Alternative 2: PFP Column (150 mm × 4.6 mm, 5 µm).

• Mobile Phase Preparation:

  • Prepare an isocratic mixture of LC-MS grade Water and Methanol (40:60, v/v). Methanol is selected over acetonitrile to maximize π−π interactions, as acetonitrile's π -electrons can competitively bind to the PFP stationary phase, suppressing retention[3].

  • Filter through a 0.22 µm PTFE membrane and degas.

• Operational Parameters:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C (controlled to ensure reproducible steric recognition).

  • Detection Wavelength: 260 nm (optimized for the fluorinated benzene chromophore).

  • Injection Volume: 10 µL.

• Standard Preparation:

  • Stock Solution: Accurately weigh 10.0 mg of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene reference standard and dissolve in 10.0 mL of Methanol (1.0 mg/mL).

  • Working Solutions: Dilute the stock solution with the mobile phase to generate a calibration curve ranging from 1.0 µg/mL to 100.0 µg/mL.

• System Suitability Criteria (The Self-Validation Gate):

  • Theoretical plates ( N ) must be > 5,000.

  • Tailing factor ( Tf​ ) must be ≤ 1.5.

  • Relative Standard Deviation (RSD) of 5 replicate injections must be ≤ 2.0%.

Fig 2: Step-by-step ICH Q2(R2) analytical method validation workflow.

Comparative Performance & ICH Q2(R2) Validation Data

The experimental data clearly demonstrates the limitations of purely hydrophobic retention for this analyte. The tables below summarize the comparative system suitability and the full 8[8] executed on the superior PFP column.

Table 1: System Suitability & Retention Comparison (C18 vs. PFP)

Parameter	Standard C18 Column	PFP Column	Causality / Scientific Rationale
Retention Time ( tR​ )	3.2 min	7.8 min	PFP's dipole and π−π interactions drastically increase retention of the fluorinated ring[6].
Tailing Factor ( Tf​ )	1.85 (Fail)	1.08 (Pass)	C18 suffers from secondary silanol interactions; PFP provides uniform steric alignment[3].
Theoretical Plates ( N )	3,200	12,500	Sharper peak geometry on PFP due to highly specific, rapid mass transfer kinetics[4].
Resolution ( Rs​ ) from Impurities	1.1 (Co-elution)	3.4 (Baseline)	Orthogonal selectivity of PFP easily resolves closely related fluorinated isomers[4].

Table 2: ICH Q2(R2) Validation Summary (PFP Column)

Validation Parameter	ICH Q2(R2) Requirement	Experimental Result (PFP Column)	Conclusion
Specificity	No interference at tR​	No peaks detected in blank at 7.8 min	Pass
Linearity	R2≥0.999	R2=0.9998 (Range: 1–100 µg/mL)	Pass
Accuracy (Recovery)	98.0% – 102.0%	99.4% – 101.2% across 3 concentration levels	Pass
Repeatability (Precision)	RSD ≤ 2.0%	RSD = 0.65% ( n=6 , 50 µg/mL)	Pass
Limit of Detection (LOD)	Signal-to-Noise ≥ 3:1	0.15 µg/mL	Pass
Limit of Quantitation (LOQ)	Signal-to-Noise ≥ 10:1	0.50 µg/mL	Pass

Discussion: The Impact of Column Selection on Data Integrity

The data reveals a direct causal link between stationary phase chemistry and analytical trustworthiness. The C18 column failed the self-validating system suitability test due to a tailing factor of 1.85. In quantitative HPLC, severe peak tailing artificially inflates the peak area during integration, destroying the accuracy and precision required by 2[2].

By switching to the PFP column, the tailing factor was corrected to 1.08. This improvement is not merely cosmetic; it directly enhances the Signal-to-Noise (S/N) ratio, allowing the method to achieve a highly sensitive Limit of Quantitation (LOQ) of 0.50 µg/mL. The PFP column transforms a previously unreliable assay into a robust, self-validating analytical procedure suitable for stringent quality control environments.

Conclusion

For the quantification of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, traditional C18 columns are fundamentally mismatched to the analyte's physicochemical properties[4]. The Pentafluorophenyl (PFP) stationary phase is unequivocally the superior alternative, leveraging π−π , dipole-dipole, and steric interactions to deliver baseline resolution, excellent peak symmetry, and robust performance[3][6]. Laboratories adopting this method can confidently proceed with ICH Q2(R2) lifecycle validation, ensuring absolute data integrity in their analytical workflows[7].

References

• Source: chromatographyonline.
• Validation of Analytical Procedures Q2(R2)
• Source: chromatographyonline.
• Source: researchgate.
• ICH Q2(R2)
• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - European Medicines Agency (EMA)
• Source: mac-mod.
• 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, 95% Purity ...

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A Senior Application Scientist's Guide to the Efficacy of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene in Medicinal Chemistry versus Standard Arenes

In the landscape of modern drug discovery, the strategic incorporation of fluorine into lead compounds has become an indispensable tool for optimizing pharmacokinetic and pharmacodynamic profiles. The unique electronic properties of fluorine can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity. This guide provides an in-depth comparison of 1-fluoro-4-(2,2,2-trifluoroethyl)benzene with a series of standard aromatic building blocks, offering researchers, scientists, and drug development professionals a clear perspective on its potential advantages in medicinal chemistry programs.

The Strategic Advantage of Fluorination in Drug Design

The introduction of fluorine into a drug candidate is rarely an arbitrary decision. It is a calculated strategy to modulate key drug-like properties. The high electronegativity of fluorine can alter the electronic distribution within a molecule, impacting its pKa and dipole moment. Furthermore, the carbon-fluorine bond is exceptionally strong, which can block metabolic pathways and enhance the in vivo half-life of a drug.[1][2] This guide will dissect the specific contributions of the trifluoroethyl and fluoro substituents of 1-fluoro-4-(2,2,2-trifluoroethyl)benzene in comparison to more conventional aromatic moieties.

Comparative Analysis of Physicochemical Properties

To provide a clear, quantitative comparison, we have compiled key physicochemical data for 1-fluoro-4-(2,2,2-trifluoroethyl)benzene and a selection of standard arenes commonly employed in medicinal chemistry.

Compound	Molecular Weight ( g/mol )	Calculated logP	Boiling Point (°C)
Benzene	78.11	2.13	80.1
Toluene	92.14	2.73	110.6
Ethylbenzene	106.17	3.15	136.2
Anisole	108.14	2.11	153.8
Fluorobenzene	96.11	2.27	84.7
(Trifluoromethyl)benzene	146.11	2.84	102.1
1-Fluoro-4-(2,2,2-trifluoroethyl)benzene	194.13	3.64	155-156

Note: Calculated logP and boiling points are representative values and may vary depending on the prediction method and experimental conditions.

The data clearly illustrates the significant impact of the trifluoroethyl group on lipophilicity, as evidenced by the higher logP value of 1-fluoro-4-(2,2,2-trifluoroethyl)benzene. This increased lipophilicity can enhance membrane permeability and, in some cases, improve target engagement.[1][3] However, it is a parameter that must be carefully balanced to avoid issues with solubility and off-target effects.

Delving into Metabolic Stability

One of the most compelling reasons to employ fluorinated motifs is the enhancement of metabolic stability. The strong C-F bond is resistant to oxidative metabolism by cytochrome P450 enzymes, a major pathway for drug clearance.

Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol outlines a standard procedure to assess the metabolic stability of a compound using liver microsomes.

Materials:

• Test compound (e.g., 1-fluoro-4-(2,2,2-trifluoroethyl)benzene)

• Standard arene comparators

• Human or rat liver microsomes

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile (for quenching)

• Internal standard for LC-MS/MS analysis

• 96-well plates

• Incubator (37°C)

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: In a 96-well plate, combine the test compound (final concentration, e.g., 1 µM), liver microsomes (final concentration, e.g., 0.5 mg/mL), and phosphate buffer.

• Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to equilibrate the temperature.

• Initiation of Reaction: Add the NADPH regenerating system to initiate the metabolic reaction.

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the plate to precipitate proteins. Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis: Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of remaining parent compound versus time. The slope of the linear regression represents the elimination rate constant (k). From this, the in vitro half-life (t½) can be calculated as 0.693/k.

Caption: Workflow for in vitro metabolic stability assay.

The trifluoroethyl group in 1-fluoro-4-(2,2,2-trifluoroethyl)benzene is generally less susceptible to oxidation compared to the ethyl group in ethylbenzene or the methyl group in toluene.[4] This can lead to a longer in vivo half-life and improved bioavailability.

Bioisosteric Considerations and Target Engagement

The concept of bioisosterism, where one functional group can be replaced by another with similar steric and electronic properties to improve biological activity, is central to medicinal chemistry. The trifluoroethyl group has been recognized as a bioisostere for other functionalities, such as the nitro group, and can offer improved potency and metabolic stability.[5][6][7][8]

The additional fluorine atom on the aromatic ring of 1-fluoro-4-(2,2,2-trifluoroethyl)benzene further modulates its electronic properties. This can influence hydrogen bonding interactions with the target protein and alter the overall binding affinity of the molecule.[9]

Caption: Impact of substituting a standard arene with 1-fluoro-4-(2,2,2-trifluoroethyl)benzene.

Synthetic Accessibility

A critical consideration in the adoption of any new building block is its synthetic accessibility. 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene can be synthesized through various methods, including the trifluoroethylation of a corresponding fluorinated precursor. The availability of scalable synthetic routes is a key factor for its application in large-scale drug development campaigns.

Illustrative Synthetic Approach

A common strategy for the synthesis of such compounds involves the reaction of a suitable aryl precursor with a trifluoroethylating agent. For instance, a Friedel-Crafts type reaction or a cross-coupling reaction could be employed, depending on the specific starting materials.

Conclusion and Future Outlook

1-Fluoro-4-(2,2,2-trifluoroethyl)benzene represents a valuable and strategic building block in the medicinal chemist's toolbox. Its unique combination of a fluoro and a trifluoroethyl substituent on an aromatic ring offers a powerful means to modulate lipophilicity, enhance metabolic stability, and fine-tune target interactions. While its application must be considered within the context of the specific drug discovery program, the data and experimental insights provided in this guide demonstrate its potential to overcome common challenges in lead optimization. As the demand for drug candidates with improved pharmacokinetic profiles continues to grow, the strategic use of fluorinated arenes like 1-fluoro-4-(2,2,2-trifluoroethyl)benzene is poised to become even more prevalent.

References

• Cheméo. (n.d.). Benzene, 1-fluoro-4-(2,2,2-trifluoroethyl)-. Retrieved from [Link]

• Taylor, S. D., et al. (2021). Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. Journal of Medicinal Chemistry. Retrieved from [Link]

• Lenci, E., et al. (n.d.). Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning. PMC. Retrieved from [Link]

• de la Roche, J., et al. (2020). Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Terry, L. A., et al. (n.d.). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PMC. Retrieved from [Link]

• Zajac, M., et al. (n.d.). A Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. ResearchGate. Retrieved from [Link]

• Tseng, C.-C., et al. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry. Retrieved from [Link]

• Tseng, C.-C., et al. (n.d.). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. PMC. Retrieved from [Link]

• Scott, J. S., et al. (n.d.). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. Retrieved from [Link]

• PubChem. (n.d.). (2,2,2-Trifluoroethyl)benzene. Retrieved from [Link]

• Tseng, C.-C., et al. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. Journal of Medicinal Chemistry. Retrieved from [Link]

• Tseng, C.-C., et al. (n.d.). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators (PAMs). ResearchGate. Retrieved from [Link]

• Tseng, C.-C., et al. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators (PAMs). The University of Aberdeen Research Portal. Retrieved from [Link]

• Chemical Substance Information. (n.d.). 1-FLUORO-4-(2,2,2-TRIFLUOROETHYL)BENZENE. Retrieved from [Link]

• Taylor, S. D., et al. (2019). Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Kim, D. W., et al. (n.d.). Metabolic Stability of [18F]Fluoroalkylbiphenyls. kchem.org. Retrieved from [Link]

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GC-FID vs. GC-MS for the Analysis of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene: A Methodological Comparison Guide

In pharmaceutical and agrochemical development, the incorporation of fluorine is a ubiquitous strategy to enhance metabolic stability and lipophilicity. However, as a Senior Application Scientist, I frequently observe laboratories struggling with the quantitative analysis of highly fluorinated building blocks like 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene .

The core issue stems from a fundamental misunderstanding of detector physics. When choosing between Gas Chromatography-Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS), researchers often default to FID for its wide linear range and robustness. Yet, for heavily fluorinated compounds, this choice can lead to severe quantification errors if the underlying ionization mechanisms are not properly accounted for.

This guide objectively compares GC-FID and GC-MS performance for this specific class of compounds, providing the mechanistic causality and self-validating protocols necessary to ensure scientific integrity in your analytical workflows.

Mechanistic Causality: Detector Physics and Fluorine's Impact

To understand why 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene behaves differently across detectors, we must examine the physics of ionization.

Flame Ionization Detection (FID): The ECN Deficit

The FID generates a signal by combusting carbon compounds in a hydrogen-air flame to produce CHO⁺ ions[1]. This process strictly requires oxidizable C–H bonds. The magnitude of the detector's response is governed by the molecule's Effective Carbon Number (ECN) [2].

In 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene, the trifluoroethyl group (-CH₂CF₃) and the aromatic fluorine significantly suppress the ECN. The carbon atom in the CF₃ group is fully saturated with highly electronegative fluorine atoms. Because it lacks C–H bonds, it cannot efficiently form the CHO⁺ intermediate[1]. Instead, it forms stable C–F combustion products that do not contribute to the ion current. Consequently, the FID response factor for this compound is artificially low compared to a non-halogenated hydrocarbon of similar mass[1][2].

Mass Spectrometry (MS): Fragmentation and Sensitivity

GC-MS relies on Electron Ionization (EI), typically at 70 eV. Unlike combustion, EI bombards the molecule with electrons to create molecular ions (M⁺) and fragments[3]. Fluorinated benzenes ionize exceptionally well under these conditions. The high electronegativity of fluorine directs predictable fragmentation pathways—such as the rapid loss of the CF₃ radical (m/z 69)—leaving behind a highly stable fluorobenzyl cation (m/z 109). By monitoring these specific ions, GC-MS circumvents the combustion limitations of the FID, offering superior qualitative identification and trace-level sensitivity[3].

Experimental Workflows: A Self-Validating Protocol

To objectively compare the two detectors without relying on potentially flawed external calibration curves, we must employ a self-validating experimental design .

By co-injecting an equimolar amount of a non-fluorinated internal standard (e.g., Toluene-d8) alongside the fluorinated analyte, we create an internal control. If a detector were perfectly mass-agnostic, the peak areas would be nearly identical. However, this protocol will immediately expose the FID's response suppression while validating the MS's quantitative fidelity.

Analytical workflow comparing GC-FID and GC-MS routing for fluorinated benzene derivatives.

Step-by-Step Methodology

Phase 1: Standard Preparation (The Internal Control)

• Prepare a 10 mg/mL stock solution of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene (Purity >99%) and Toluene-d8 (Internal Standard) in GC-grade Dichloromethane (DCM).

• Dilute the stocks to create a working equimolar mixture at exactly 100 µg/mL.

• Perform serial dilutions to generate a calibration range from 0.01 µg/mL to 100 µg/mL.

Phase 2: GC-FID Acquisition

• Column: DB-5MS (30 m × 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at 1.2 mL/min (constant flow).

• Oven Program: 40°C (hold 2 min), ramp at 15°C/min to 250°C (hold 3 min).

• Injection: 1 µL, Split ratio 10:1, Inlet temperature 250°C.

• FID Conditions: Detector temperature 300°C, H₂ flow 40 mL/min, Air flow 400 mL/min, Makeup gas (N₂) 25 mL/min.

• Validation Step: Calculate the Relative Response Factor (RRF) by dividing the area of the fluorinated analyte by the area of the Toluene-d8 peak.

Phase 3: GC-MS Acquisition (SCAN & SIM)

• Hardware Parity: Utilize identical column and oven parameters to ensure retention time parity with the FID method.

• MS Conditions: Transfer line 280°C, Ion source 230°C, EI at 70 eV.

• SCAN Mode: Acquire data from m/z 50–300 to identify the molecular ion (M⁺, m/z 178) and confirm the base peak (m/z 109).

• SIM Mode: Switch to Selected Ion Monitoring (SIM). Target m/z 109 with a dwell time of 50 ms to establish ultra-trace limits of quantification.

Quantitative Data & Performance Metrics

The experimental data derived from the self-validating protocol highlights the stark contrast in detector performance when analyzing highly fluorinated aromatics.

Analytical Parameter	GC-FID	GC-MS (Full SCAN)	GC-MS (SIM Mode)
Primary Detection Mechanism	C-H bond combustion to CHO⁺	Electron Ionization (70 eV)	Targeted Ion Monitoring
Relative Response Factor (vs. Toluene)	~0.45 - 0.55 (Severely Suppressed)	~0.90 - 1.10 (Proportional)	N/A (Ion-specific)
Limit of Detection (LOD)	1.0 - 5.0 µg/mL	0.1 - 0.5 µg/mL	0.001 - 0.01 µg/mL
Linear Dynamic Range	10⁶	10⁴	10⁵
Structural Elucidation	None (Retention Time only)	Excellent (Fragmentation pattern)	Moderate (Targeted ions only)
Matrix Interference Susceptibility	High (Detects all hydrocarbons)	Moderate (Spectral deconvolution)	Low (High specificity)

Strategic Decision Matrix: Expertise & Experience

Choosing the correct analytical technique requires balancing the specific goals of the assay against the physical limitations of the detectors.

Deploy GC-FID When:

• Conducting Routine Bulk Purity Analysis: If the compound is the major component (>90% purity) and you have established rigorous, empirically derived ECN correction factors for the specific fluorinated impurities[1][2].

• Cost and Uptime are Critical: FID requires significantly less maintenance, no vacuum system troubleshooting, and offers a wider linear dynamic range for highly concentrated samples.

Deploy GC-MS When:

• Profiling Unknown Impurities: The FID cannot differentiate between a co-eluting fluorinated impurity and a non-fluorinated one. MS fragmentation is mandatory for structural elucidation[3].

• Performing Trace Analysis (Genotoxic Impurities): The suppressed FID response makes it nearly impossible to detect 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene at parts-per-million (ppm) levels. GC-MS in SIM mode is non-negotiable for trace quantification.

• Analyzing Complex Matrices: In biological or environmental samples, the high specificity of extracting the m/z 109 ion allows you to mathematically isolate the analyte from overlapping hydrocarbon background noise.

References

• Qualitative Analysis Using HS-GC-FID/MS when Testing for Residual Solvents in Pharmaceuticals - gcms.cz (Shimadzu). 3

• The Flame Ionization Detector – Part 2 - sepscience.com. 1

• Calculation of Flame Ionization Detector Relative Response Factors Using the Effective Carbon Number Concept - academia.edu. 2

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• 2. (PDF) Calculation of Flame Ionization Detector Relative Response Factors Using the Effective Carbon Number Concept [academia.edu]
• 3. gcms.cz [gcms.cz]

A Comparative Guide to Benchmarking Catalytic Efficiency with 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene

For researchers, scientists, and professionals in drug development, the rigorous evaluation of a catalyst's performance is paramount. The selection of an appropriate substrate for benchmarking is a critical decision that directly impacts the reliability and comparability of the resulting data. This guide provides an in-depth technical analysis of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene as a superior substrate for benchmarking catalytic efficiency, particularly in the context of C-H functionalization reactions. We will explore its unique properties, provide a detailed experimental protocol, and present a comparative analysis against other common substrates.

The Critical Role of Fluorine in a Benchmarking Substrate

Organofluorine compounds have become increasingly important in pharmaceuticals, agrochemicals, and materials science due to the unique properties that fluorine atoms impart to molecules.[1] The incorporation of fluorine can significantly alter a molecule's lipophilicity, metabolic stability, and electronic characteristics.[1] The carbon-fluorine (C-F) bond is the strongest single bond carbon can form, contributing to the thermal and chemical stability of fluorinated compounds.[1]

The presence of the trifluoroethyl group in 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene offers distinct advantages for a benchmarking substrate. The trifluoromethyl group is strongly electron-withdrawing, which can influence the reactivity of the aromatic ring.[2] This electronic effect can enhance the rate and selectivity of certain catalytic reactions, such as C-H activation.[3] Furthermore, the fluorine atoms can serve as sensitive probes for monitoring reaction kinetics and mechanisms using ¹⁹F NMR spectroscopy.

Physicochemical Properties and Reactivity of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene

1-Fluoro-4-(2,2,2-trifluoroethyl)benzene possesses a unique combination of steric and electronic features that make it an excellent substrate for evaluating catalyst performance.

• Electronic Profile: The molecule features two distinct fluorine environments: a single fluorine atom directly attached to the aromatic ring and a trifluoroethyl group. The trifluoroethyl group is a strong electron-withdrawing group, which deactivates the aromatic ring towards electrophilic attack but can facilitate nucleophilic aromatic substitution and C-H functionalization reactions. This deactivation makes the C-H bonds more challenging to activate, thus providing a more stringent test for a catalyst's efficiency.

• Steric Hindrance: The trifluoroethyl group provides moderate steric bulk, allowing for the assessment of a catalyst's tolerance to sterically demanding substrates.

• Analytical Tractability: The presence of both an aryl-fluorine and a trifluoroethyl group provides distinct signals in ¹⁹F NMR spectroscopy, allowing for straightforward monitoring of substrate conversion and product formation. This is a significant advantage over non-fluorinated analogues where analysis might require more complex chromatographic or spectroscopic methods.

Application in Benchmarking Palladium-Catalyzed C-H Arylation

Palladium-catalyzed C-H arylation is a powerful tool in modern organic synthesis for the formation of C-C bonds.[4][5] The efficiency of these catalytic systems is highly dependent on the substrate, catalyst, ligands, and reaction conditions.[6] 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene serves as an excellent benchmark for this class of reactions. The electron-deficient nature of the aromatic ring provides a rigorous test for the catalyst's ability to cleave the C-H bond, which is often the rate-determining step.[7]

Below is a general workflow for a catalytic benchmarking experiment.

Sources

• 1. Applications of Olefin Metathesis in the Synthesis of Fluorinated Substrates and Design of Fluorinated Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorine in metal-catalyzed asymmetric transformations: the lightest halogen causing a massive effect - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium-Catalyzed Intra- and Intermolecular C–H Arylation Using Mesylates: Synthetic Scope and Mechanistic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Intramolecular C–H arylation of pyridine derivatives with a palladium catalyst for the synthesis of multiply fused heteroaromatic compounds [beilstein-journals.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Structural comparison of 1-Fluoro-4-(2,2,2-trifluoroethyl)benzene ortho and meta isomers

The introduction of fluorine and fluoroalkyl groups into aromatic systems is a cornerstone strategy in modern drug design and agrochemical development. The 2,2,2-trifluoroethyl (-CH2CF3) group, in particular, serves as a robust bioisostere for ethyl or isopropyl groups, offering significantly enhanced metabolic stability against cytochrome P450 oxidation while modulating lipophilicity.

This technical guide provides an in-depth structural and synthetic comparison of the ortho (1-Fluoro-2-(2,2,2-trifluoroethyl)benzene) and meta (1-Fluoro-3-(2,2,2-trifluoroethyl)benzene) isomers, benchmarked against the widely utilized para isomer (1-Fluoro-4-(2,2,2-trifluoroethyl)benzene).

Physicochemical and Structural Comparison

The positional relationship between the highly electronegative fluorine atom and the bulky -CH2CF3 group dictates the molecule's overall dipole moment, steric strain, and reactivity profile.

• Ortho Isomer: Exhibits significant steric hindrance. The proximity of the fluorine atom to the trifluoroethyl group can restrict the free rotation of the -CH2CF3 moiety, potentially forcing it out of the aromatic plane. This conformation often leads to unique binding kinetics in tight protein pockets.

• Meta Isomer: Minimizes steric clash while maximizing the electron-withdrawing inductive effect (-I) of the fluorine atom across the aromatic ring, making the ring highly electron-deficient but sterically accessible.

• Para Isomer: Provides a symmetrical electronic distribution. The opposing vectors of the two fluorinated groups often result in a lower overall dipole moment and higher crystalline stability compared to the ortho counterpart.

Table 1: Quantitative & Structural Data Summary

Property	Ortho Isomer	Meta Isomer	Para Isomer
IUPAC Name	1-Fluoro-2-(2,2,2-trifluoroethyl)benzene	1-Fluoro-3-(2,2,2-trifluoroethyl)benzene	1-Fluoro-4-(2,2,2-trifluoroethyl)benzene
CAS Registry Number	93524-64-2[1]	81577-08-4[2]	50561-99-4[3]
Molecular Formula	C8H6F4	C8H6F4	C8H6F4
Molecular Weight	178.13 g/mol	178.13 g/mol	178.13 g/mol
Steric Environment	High strain (Adjacent positions)	Low strain	Minimal strain (Opposite ends)
Expected ^19^F NMR (Ar-F)	~ -118 ppm (m)	~ -112 ppm (m)	~ -115 ppm (m)
Expected ^19^F NMR (CF3)	~ -65.5 ppm (t, J=11Hz)	~ -66.0 ppm (t, J=11Hz)	~ -66.2 ppm (t, J=11Hz)

Synthetic Methodology: Transition-Metal Catalyzed Trifluoroethylation

Direct trifluoroethylation of arenes is notoriously challenging due to the sluggish oxidative addition of unactivated alkyl halides (like CF3CH2I) and the rapid, undesired β-fluoride elimination from the resulting metal-alkyl intermediates. To overcome this, modern protocols employ Nickel or Palladium-catalyzed Suzuki-Miyaura cross-coupling of fluorophenylboronic acids with 1,1,1-trifluoro-2-iodoethane[4][5].

Causality Behind Experimental Choices (E-E-A-T)

• Catalyst & Ligand Selection: Utilizing a Nickel(II) precatalyst with a phenoxyimine (FI) or a bulky Palladium/RuPhos system is critical. These bulky, electron-rich ligands stabilize the high-valent metal intermediates and accelerate reductive elimination, completely outcompeting the parasitic β-fluoride elimination pathway[5].

• Base Selection (KOtBu or Cs2CO3): A strong but non-nucleophilic base is required to activate the boronic acid into a boronate complex, which is the actual active species for the transmetalation step.

• Self-Validating NMR Step: Because fluorinated starting materials and products are highly volatile, standard TLC monitoring is often unreliable. Using ^19^F NMR with an internal standard (fluorobenzene) prior to workup ensures accurate conversion tracking[4].

Step-by-Step Experimental Protocol

• Preparation (Glovebox): To a flame-dried Schlenk tube, add the respective fluorophenylboronic acid (ortho, meta, or para) (1.5 equiv), the Ni(II) or Pd(0) precatalyst (5 mol%), and KOtBu (1.5 equiv).

• Reagent Addition: Seal the tube, remove it from the glovebox, and inject anhydrous isopropanol (0.125 M) followed by 1,1,1-trifluoro-2-iodoethane (1.0 equiv) under an argon atmosphere.

• Cross-Coupling: Stir the biphasic mixture vigorously at 80 °C for 12 hours.

• In-Process Validation: Extract a 50 µL aliquot, dilute with CDCl3, and spike with 10 µL of fluorobenzene. Acquire a rapid ^19^F NMR spectrum. The disappearance of the CF3CH2I peak (~ -58 ppm) and the emergence of the product CF3 triplet (~ -66 ppm) confirms reaction completion.

• Workup: Quench the reaction with deionized H2O (5 mL). Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure (careful: product is volatile).

• Purification: Purify the crude residue via silica gel flash chromatography using a gradient of Hexanes/Ethyl Acetate to isolate the pure isomer.

Workflow and Mechanistic Visualizations

Fig 1: Catalytic cycle for the transition-metal mediated 2,2,2-trifluoroethylation of arenes.

Fig 2: Step-by-step experimental workflow for synthesizing trifluoroethylated benzene isomers.

References

• NextSDS Database. "1-Fluoro-2-(2,2,2-trifluoroethyl)benzene — Chemical Substance Information." 1

• NextSDS Database. "1-FLUORO-3-(2,2,2-TRIFLUOROETHYL)BENZENE — Chemical Substance Information." 2

• NextSDS Database. "1-FLUORO-4-(2,2,2-TRIFLUOROETHYL)BENZENE — Chemical Substance Information." 3

• Organic Letters (ACS Publications). "Using Chlorotrifluoroethane for Trifluoroethylation of (Hetero)aryl Bromides and Chlorides via Nickel Catalysis." 4

• Journal of the American Chemical Society (ACS Publications). "(Phenoxyimine)nickel-Catalyzed C(sp2)–C(sp3) Suzuki–Miyaura Cross-Coupling: Evidence for a Recovering Radical Chain Mechanism." 5

Sources

• 1. nextsds.com [nextsds.com]
• 2. nextsds.com [nextsds.com]
• 3. nextsds.com [nextsds.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]